1-(Thiophen-3-YL)octan-1-amine

Core Science & Biosynthesis

3-substituted thiophene alkylamine derivatives literature

An In-Depth Technical Guide to 3-Substituted Thiophene Alkylamine Derivatives: Synthesis, Bioactivity, and Drug Development Insights

Abstract

The thiophene nucleus is a privileged scaffold in medicinal chemistry, integral to numerous FDA-approved therapeutics.[1][2] Among its derivatives, 3-substituted thiophene alkylamines have emerged as a class of significant interest, particularly for their potent activity within the central nervous system (CNS). This guide provides a comprehensive overview of the synthesis, structure-activity relationships (SAR), and molecular pharmacology of these compounds, with a specific focus on their role as modulators of dopamine D2-like receptors. We will explore key synthetic strategies, from classical thiophene ring formation to modern functionalization techniques, and delve into the molecular rationale behind their biological activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile chemical class for the discovery of novel CNS-active agents.

The Thiophene Alkylamine Scaffold: A Cornerstone for CNS Drug Discovery

The structural similarity between the 2-thienylethylamine core and the endogenous neurotransmitter dopamine is striking. Thiophene acts as a bioisostere of the catechol ring, maintaining the critical electronic and steric properties required for receptor interaction while offering distinct metabolic and pharmacokinetic profiles. The key pharmacophoric elements of a typical 3-substituted thiophene alkylamine, particularly for dopamine receptor engagement, consist of:

• An Aromatic Core (Thiophene Ring): Occupies a hydrophobic pocket within the receptor.

• An Ethylamine Linker: Provides the correct spatial orientation for the core and the basic amine.

• A Basic Amine: Forms a crucial ionic interaction with a conserved aspartate residue in the receptor's transmembrane domain.

This fundamental arrangement has made these derivatives a fertile ground for developing ligands targeting G-protein coupled receptors (GPCRs), most notably the dopamine D2 and D3 receptors, which are primary targets for antipsychotic and neurological disorder medications.[3][4]

The Dopamine D2 Receptor: The Primary Biological Target

The D2 dopamine receptor (D2R) is a key regulator of dopamine's actions in the brain and the primary target for nearly all antipsychotic medications.[3] The binding affinity of a compound for the D2R is a strong predictor of its neuroleptic potency.[5] High-resolution crystal structures of the D2 and the highly homologous D3 receptors have provided invaluable insights into ligand binding, revealing a conserved orthosteric binding pocket deep within the transmembrane helices.[3][6] For alkylamine ligands, the protonated nitrogen atom forms a salt bridge with a highly conserved aspartic acid residue (Asp114 in D2R), anchoring the ligand in the binding site. The aromatic moiety, in this case, the thiophene ring, engages with a hydrophobic pocket formed by aromatic and aliphatic residues, such as phenylalanine and tryptophan.[7]

Strategic Synthesis of 3-Substituted Thiophene Alkylamines

The synthesis of these target molecules can be approached through several strategic pathways, primarily differing in how the alkylamine side chain is constructed and introduced at the 3-position of the thiophene ring.

Pathway A: Reductive Amination of a 3-Thienyl Ketone

Reductive amination is arguably one of the most powerful and versatile methods for amine synthesis in modern organic chemistry.[8][9] This pathway begins with a readily available precursor, 3-acetylthiophene, and allows for the direct introduction of a wide variety of primary and substituted amines.

Rationale: This two-step, one-pot procedure involves the formation of an intermediate imine (or enamine), which is then reduced in situ. The choice of reducing agent is critical for success. Mild hydride reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are preferred as they selectively reduce the protonated iminium ion over the starting ketone, preventing premature reduction of the carbonyl.[10]

Diagram 1. General workflow for reductive amination.

Pathway B: Reduction of a 3-Thienylacetonitrile Intermediate

This pathway offers a robust route to the parent 2-(3-thienyl)ethylamine structure. The key intermediate, 3-thienylacetonitrile, can be synthesized from 3-(bromomethyl)thiophene, which in turn is accessible from 3-methylthiophene.[11][12]

Rationale: The cyano group serves as a masked aminomethyl group. Its reduction to a primary amine is typically achieved with strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic hydrogenation. This method is particularly useful for preparing the unsubstituted primary amine, which can then be further functionalized if desired.

Diagram 2. Synthesis via a nitrile intermediate.

Structure-Activity Relationship (SAR) at Dopamine D2/D3 Receptors

The biological activity of 3-substituted thiophene alkylamines is exquisitely sensitive to their substitution pattern. By systematically modifying the core structure, we can fine-tune receptor affinity and selectivity. The primary points of modification are the amine substituent, the ethylamine linker, and the thiophene ring itself.

Causality of Experimental Choices: SAR studies rely on the systematic synthesis and testing of analog series. The goal is to probe the steric and electronic requirements of the receptor binding pocket. By observing how changes in the ligand's structure affect its binding affinity (measured as Ki or IC50), we can build a pharmacophore model—a three-dimensional map of the essential features required for biological activity.[13]

The Critical Role of the N-Substituent

The nature of the substituent(s) on the nitrogen atom has a profound impact on D2-like receptor affinity and selectivity.[14] Data from closely related phenethylamine analogs provide a strong predictive model for the thiophene series.[15]

• Unsubstituted Amine (R=H): The parent amine generally shows modest affinity, serving as a baseline.

• Small N-Alkyl Groups (R=Me, Et, n-Pr): Small alkyl substituents are well-tolerated. Increasing the chain length from methyl to n-propyl often enhances D2 receptor affinity. This suggests the presence of a small hydrophobic pocket near the amine binding site.

• Large/Bulky N-Substituents: As the bulk of the N-substituent increases, D2 receptor activity often increases significantly.[16] For instance, an N-phenylethyl group can introduce favorable interactions with an accessory binding region, dramatically boosting affinity.[15]

Table 1: SAR of N-Substituted Dopamine Receptor Ligands (Analog Series) (Data derived from phenethylamine analogs as a predictive model for thienylethylamines[15])

Compound	R¹	R²	D₂ Receptor Affinity (Ki, nM)	D₁ Receptor Affinity (Ki, nM)	D₂/D₁ Selectivity
1	H	H	1850	>10,000	~5.4
2	H	Ethyl	250	>10,000	>40
3	H	n-Propyl	120	>10,000	>83
4	Ethyl	Ethyl	450	>10,000	>22
5	n-Propyl	n-Propyl	150	>10,000	>66
6	H	2-Phenylethyl	15	8500	567
7	n-Propyl	2-Phenylethyl	2.5	7500	3000

Key Insight: The data clearly show that while small alkyl groups improve affinity over the unsubstituted amine, the introduction of a larger lipophilic group like phenylethyl (Compound 6 ) leads to a significant jump in D2 affinity. Combining a small alkyl group with the phenylethyl group (Compound 7 ) results in a highly potent and selective D2 ligand. This bitopic binding—where the ligand engages both the primary orthosteric site and a secondary accessory pocket—is a key strategy in modern GPCR drug design.[17]

Diagram 3. Pharmacophore model for D2 receptor binding.

Experimental Protocols: A Self-Validating System

The following protocols are presented as robust, field-proven methodologies. Each step is designed to be verifiable, ensuring the integrity of the final product.

Protocol: Synthesis of 2-(Thiophen-3-yl)ethylamine

This two-step protocol details the synthesis of the core primary amine from 3-(bromomethyl)thiophene.

Step 1: Synthesis of 3-Thiopheneacetonitrile [12]

• Reagent Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium cyanide (NaCN, 4.9 g, 100 mmol) in 100 mL of absolute ethanol.

  • Causality: Ethanol is a suitable polar solvent for both reactants. NaCN is a potent nucleophile for the subsequent Sₙ2 reaction. CRITICAL SAFETY NOTE: Sodium cyanide is extremely toxic. Handle only in a certified chemical fume hood with appropriate personal protective equipment. Avoid any contact with acid, which liberates lethal hydrogen cyanide (HCN) gas.

• Reaction: To the stirred NaCN solution, add a solution of 3-(bromomethyl)thiophene (17.7 g, 100 mmol) in 20 mL of ethanol dropwise over 30 minutes at room temperature.

• Reflux: Heat the reaction mixture to reflux (approx. 78 °C) for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) [Mobile Phase: 30% Ethyl Acetate in Hexane].

  • Self-Validation: The disappearance of the starting material spot (3-(bromomethyl)thiophene) and the appearance of a new, more polar product spot indicates reaction progression.

• Workup: Cool the mixture to room temperature. Filter the white precipitate (NaBr) and wash the solid with a small amount of cold ethanol. Combine the filtrates and remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the resulting oily residue in 100 mL of diethyl ether. Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield crude 3-thiopheneacetonitrile.

• Purification: Purify the crude product by vacuum distillation to obtain pure 3-thiopheneacetonitrile as a colorless oil.

Step 2: Reduction of 3-Thiopheneacetonitrile to 2-(Thiophen-3-yl)ethylamine

• Apparatus Setup: Set up a 500 mL three-necked flask equipped with a dropping funnel, reflux condenser, and a nitrogen inlet. Ensure the apparatus is flame-dried and under a positive pressure of nitrogen.

• Reagent Preparation: Carefully suspend lithium aluminum hydride (LiAlH₄, 4.2 g, 110 mmol) in 150 mL of anhydrous tetrahydrofuran (THF) in the reaction flask.

  • Causality: LiAlH₄ is a powerful reducing agent capable of reducing nitriles to primary amines. Anhydrous conditions are critical as LiAlH₄ reacts violently with water.

• Reaction: Dissolve the 3-thiopheneacetonitrile (12.3 g, 100 mmol) from Step 1 in 50 mL of anhydrous THF and add it to the dropping funnel. Add the nitrile solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

• Reflux: After the addition is complete, heat the mixture at reflux for an additional 4 hours.

• Quenching (Fieser Workup): Cool the reaction flask to 0 °C in an ice bath. Cautiously and sequentially add dropwise: 4.2 mL of water, 4.2 mL of 15% aqueous NaOH, and finally 12.6 mL of water.

  • Self-Validation: This specific workup procedure is designed to safely quench the excess LiAlH₄ and precipitate the aluminum salts as a granular, easily filterable solid. A white, stirrable slurry should form.

• Isolation: Stir the mixture at room temperature for 30 minutes, then filter the solid salts through a pad of Celite. Wash the filter cake thoroughly with THF (3 x 50 mL).

• Concentration: Combine the filtrates and concentrate under reduced pressure to yield the crude 2-(thiophen-3-yl)ethylamine. The product can be further purified by vacuum distillation if necessary.

Protocol: Radioligand Binding Assay for D₂ Receptor Affinity[18]

• Membrane Preparation: Utilize commercially available cell membranes from CHO or HEK293 cells stably expressing the human dopamine D2 receptor. Homogenize the membranes in an ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, pH 7.4).

• Assay Setup: In a 96-well plate, combine:

  • 50 µL of assay buffer (for total binding) or 50 µL of a high concentration of a known D2 antagonist (e.g., 10 µM Haloperidol, for non-specific binding).

  • 50 µL of a solution of the test compound (3-substituted thiophene alkylamine derivative) at various concentrations.

  • 50 µL of the radioligand, typically [³H]Spiperone or [³H]Raclopride, at a concentration near its K_d value (e.g., 0.2 nM).

  • 100 µL of the prepared cell membrane suspension.

• Incubation: Incubate the plate at room temperature for 90 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters three times with ice-cold assay buffer to remove any non-specifically trapped radioligand.

• Scintillation Counting: Place the filter discs into scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each test compound concentration (Total Binding - Non-specific Binding). Plot the percent specific binding against the log concentration of the test compound. Use non-linear regression analysis (e.g., sigmoidal dose-response) to determine the IC₅₀ value. Convert the IC₅₀ to the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/K_d), where [L] is the concentration of the radioligand and K_d is its dissociation constant.

  • Self-Validation: The resulting dose-response curve should be sigmoidal, and the data points should fit the curve with a high correlation coefficient (R² > 0.95) for the results to be considered robust.

Conclusion and Future Outlook

The 3-substituted thiophene alkylamine scaffold represents a validated and highly tractable platform for the design of novel CNS-active agents, particularly dopamine D2 and D3 receptor modulators. The synthetic routes are well-established, allowing for systematic and logical exploration of the structure-activity landscape. The clear SAR trends, especially concerning the N-substituent, provide a rational basis for designing ligands with desired potency and selectivity profiles. Future work in this area will likely focus on leveraging the bitopic binding concept to design ligands with unique functional activities (e.g., partial agonism, biased agonism) and to fine-tune selectivity between the highly homologous D2 and D3 receptor subtypes, potentially leading to therapeutics with improved efficacy and reduced side-effect profiles for a range of neuropsychiatric disorders.

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Thiophene-Based Aliphatic Amines in Medicinal Chemistry: A Technical Guide

This technical guide details the design, synthesis, and medicinal application of thiophene-based aliphatic amines.

Executive Summary

Thiophene-based aliphatic amines represent a critical scaffold in medicinal chemistry, serving as bioisosteres for phenethylamines and related phenyl-alkylamines. While the thiophene ring offers unique electronic properties—being

-excessive yet inductively electron-withdrawing—it introduces distinct metabolic liabilities. This guide provides a technical roadmap for leveraging this scaffold, balancing its enhanced potency potential against the risks of bioactivation (S-oxidation).

Structural & Electronic Considerations

Bioisosterism: Thiophene vs. Benzene

Replacing a phenyl ring with a thiophene alters the physicochemical profile of an amine ligand.

• Sterics: Thiophene is smaller than benzene. The C–S–C bond angle is ~92°, creating a geometry that can fit into tighter hydrophobic pockets where a phenyl ring might clash.

• Electronics: Thiophene is electron-rich (

  -excessive) but the sulfur atom exerts an inductive electron-withdrawing effect ($ -I $).

• Basicity (pKa): The inductive effect of the thiophene ring slightly reduces the basicity of the adjacent amine compared to its phenyl counterpart.

  • Phenethylamine pKa: ~9.83

  • 2-(2-Thienyl)ethylamine pKa: ~9.42 (Predicted)[1]

  • Implication: At physiological pH (7.4), a slightly higher fraction of the thiophene derivative may exist in the neutral, membrane-permeable form, potentially altering CNS penetration.

Lipophilicity (LogP)

The sulfur atom increases lipophilicity relative to a -CH=CH- fragment. Thiophene analogs often exhibit higher LogP values, enhancing blood-brain barrier (BBB) permeability but also increasing non-specific protein binding.

Synthetic Methodologies

Two primary routes are recommended for synthesizing thiophene-based aliphatic amines: the Henry Reaction (Nitroaldol) for direct access from aldehydes, and the Cyanide Reduction for chain extension.

Protocol A: The Henry Reaction (Nitroaldol) Route

This is the preferred method for synthesizing 2-(2-thienyl)ethylamine derivatives due to the availability of aldehyde starting materials.

Step 1: Nitroalkene Formation

• Reagents: Thiophene-2-carboxaldehyde, Nitromethane, Ammonium Acetate.

• Conditions: Reflux in Acetic Acid or sonication in solvent-free conditions.

• Mechanism: Base-catalyzed condensation followed by dehydration.

Step 2: Reduction

• Reagents: LiAlH

  (Lithium Aluminum Hydride) or Zn/HCl.

• Conditions: Anhydrous THF, 0°C to Reflux.

• Note: The thiophene ring is stable to LiAlH

  , unlike furan which can sometimes ring-open under harsh reducing conditions.

Experimental Protocol: Synthesis of 2-(2-Thienyl)ethylamine

• Condensation:

  • Dissolve Thiophene-2-carboxaldehyde (10 mmol) in Nitromethane (5 mL).

  • Add Ammonium Acetate (4 mmol).

  • Reflux for 2-4 hours. Monitor by TLC (disappearance of aldehyde).

  • Cool, remove excess nitromethane in vacuo. Recrystallize the yellow solid (2-(2-nitrovinyl)thiophene) from ethanol.

• Reduction:

  • Suspend LiAlH

    (30 mmol) in dry THF (20 mL) under Argon at 0°C.

  • Add 2-(2-nitrovinyl)thiophene (10 mmol) in THF dropwise.

  • Reflux for 6 hours.

  • Quench (Fieser Method): Add 1.1 mL H

    O, 1.1 mL 15% NaOH, 3.3 mL H O.

  • Filter precipitate, dry filtrate over Na

    SO , and concentrate.

  • Purify via distillation or convert to HCl salt for storage.

Visualization: Synthetic Pathway

Caption: Two-step synthesis of thienylethylamine via Henry Reaction.

Metabolic Stability & Toxicology

The sulfur atom is the "Achilles' heel" of the thiophene ring. While it provides binding affinity, it introduces a major metabolic liability: S-oxidation .

The Bioactivation Pathway

Cytochrome P450 enzymes (specifically CYP2C9, CYP2C19, and CYP1A2) can oxidize the thiophene sulfur.

• S-Oxidation: Formation of Thiophene S-oxide (unstable).

• Epoxidation: Can proceed to the thiophene epoxide or 2-oxo-thiophene.

• Michael Acceptor: The resulting species are highly reactive electrophiles (Michael acceptors).

• Covalent Binding: These electrophiles react with nucleophilic residues (Cysteine-SH) on proteins, leading to:

  • Direct Toxicity: Hepatotoxicity (e.g., Tienilic acid).

  • Immune Response: Hapten formation triggering immune hepatitis.

  • Therapeutic Action: In the case of Clopidogrel , this reactivity is harnessed to covalently inhibit the P2Y12 receptor (Prodrug mechanism).

Visualization: Metabolic Activation (Clopidogrel Mechanism)

Caption: Bioactivation pathway of thiophene drugs leading to efficacy (Clopidogrel) or toxicity.[2]

Mitigation Strategies

To reduce metabolic risks in thiophene amines:

• Block Metabolic Sites: Substitute the C-2 or C-5 positions (alpha to sulfur) with metabolic blockers like Chlorine, Methyl, or Trifluoromethyl groups to prevent oxidation.

• Electronic Deactivation: Add electron-withdrawing groups (EWG) to the ring to reduce the electron density on Sulfur, making it less prone to P450 oxidation.

Case Studies in Drug Development

Clopidogrel (Plavix)

• Class: Antiplatelet agent.[3]

• Mechanism: A classic prodrug.[2][4][5] The thiophene ring is required to be oxidized. The resulting thiolactone ring opens to form a reactive thiol, which forms a disulfide bond with the P2Y12 receptor on platelets.

• Lesson: Thiophene instability can be a design feature, not just a bug.

Duloxetine (Cymbalta)

• Class: SNRI (Antidepressant).

• Structure: Contains a thiophene ring linked via an ether.

• SAR: The thiophene ring replaces the phenyl ring of fluoxetine/atomoxetine analogs. It provides optimal lipophilicity and SERT/NET transporter binding affinity.

• Stability: Unlike tienilic acid, duloxetine is relatively stable, showing that thiophene toxicity is context-dependent and related to the specific metabolic fate of the entire molecule.

Summary Data Table

Property	Phenethylamine (Benzene)	Thienylethylamine (Thiophene)	Design Implication
Electronic Character	-neutral	-excessive	Thiophene binds tighter in electron-poor pockets.
pKa (Amine)	~9.83	~9.42 (Predicted)	Thiophene amines are slightly less basic; better membrane permeability.
Metabolic Risk	Low (Ring hydroxylation)	High (S-oxidation)	Requires blocking of -positions or careful toxicity screening.
Size (Angle)	120° (C-C-C)	92° (C-S-C)	Thiophene is a "smaller" phenyl isostere.

References

• Bioisosterism in Medicinal Chemistry : Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. Link

• Thiophene Metabolic Activation : Dansette, P. M., et al. (2012). Cytochromes P450 Catalyze Both Steps of the Major Pathway of Clopidogrel Bioactivation. Chemical Research in Toxicology, 25(2), 348–356. Link

• Toxicity of Thiophene Rings: Walgren, J. L., et al. (2005). Thiophene-based compounds: a case study of structural alerts in drug discovery. Expert Opinion on Drug Metabolism & Toxicology, 1(3).

• Duloxetine Structure : Bymaster, F. P., et al. (2001). Comparative affinity of duloxetine and venlafaxine for serotonin and norepinephrine transporters. Bioorganic & Medicinal Chemistry Letters, 13(24). Link

• Synthesis Protocol (Henry Reaction): Shulgin, A. T. (1964). Psychotomimetic Agents. Nature, 201, 1120-1121. (Foundational protocol for phenyl/thienyl alkylamine synthesis).

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3-Thiophenemethanamine octyl derivatives overview

Topic: 3-Thiophenemethanamine Octyl Derivatives: Synthesis, Physicochemical Profiling, and Bioisosteric Utility Content Type: Technical Whitepaper / Strategic Development Guide Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Leads[1]

Executive Summary

This technical guide provides a rigorous analysis of 3-Thiophenemethanamine octyl derivatives , a specific class of lipophilic heterocyclic amines.[1][2][3][4] While often overlooked in favor of their benzyl analogues, these scaffolds offer a unique bioisosteric advantage in drug design: the thiophene ring introduces distinct electronic properties (electron-rich, polarizable sulfur) and altered metabolic profiles compared to benzene, while the octyl chain serves as a critical hydrophobic vector for membrane permeability or hydrophobic pocket occupancy.[1]

This guide moves beyond basic descriptions to provide a self-validating synthesis protocol, structural-activity relationship (SAR) logic, and physicochemical profiling essential for lead optimization.[1][3][4]

Part 1: The Strategic Scaffold

Bioisosterism and Lipophilicity

The core utility of 3-thiophenemethanamine octyl derivatives lies in the Thiophene-Phenyl Bioisosterism .[2][3][4] Replacing a benzylamine core with a thiophenemethylamine core results in:

• Reduced Aromaticity: Thiophene is less aromatic than benzene, allowing for different π-π stacking interactions in protein binding pockets.[1][2][3][4]

• Altered Metabolism: The thiophene ring is susceptible to S-oxidation or ring-opening metabolic pathways, offering a handle to modulate half-life (

  ) distinct from phenyl ring hydroxylation.[2][3][4]

• The Octyl Vector: The C8-alkyl chain (octyl) transforms the hydrophilic primary amine into a surfactant-like amphiphile.[2][3][4] This is critical for:

  • Membrane Disruption: In antimicrobial applications, the octyl tail inserts into lipid bilayers.[1][3]

  • Hydrophobic Pocket Targeting: In kinase or GPCR ligands, the octyl group occupies deep hydrophobic channels (e.g., the "back pocket" of kinase ATP binding sites).[1][3]

Structural Logic Diagram (SAR)

Figure 1: Structure-Activity Relationship (SAR) logic flow for 3-thiophenemethanamine octyl derivatives, highlighting the functional role of each molecular component.[2][3][4]

Part 2: Self-Validating Experimental Protocol

Objective: Synthesis of N-octyl-N-(thiophen-3-ylmethyl)amine via Reductive Amination. Rationale: Direct alkylation of amines with octyl halides often leads to over-alkylation (tertiary amines/quaternary salts).[1][2][3] Reductive amination is the controlled, "self-stopping" method of choice for secondary amines.[1][2][3]

Reagents & Stoichiometry

Reagent	Equiv.	Role	Critical Note
3-Thiophenecarboxaldehyde	1.0	Electrophile	Ensure free of carboxylic acid (oxidation impurity).[2][3][4]
Octylamine	1.05	Nucleophile	Slight excess ensures full consumption of aldehyde.[1][2][3][4]
NaBH(OAc)₃	1.4	Reducing Agent	Milder than NaBH₄; prevents reduction of aldehyde before imine formation.[1][2][3]
DCE (Dichloroethane)	Solvent	Medium	Anhydrous conditions preferred but not strictly required for STAB.[1][2][3]
Acetic Acid	1.0	Catalyst	Activates the imine/iminium species.[1][2][3][4]

Step-by-Step Workflow

Step 1: Imine Formation (Equilibrium Establishment) [3][4]

• Charge a flame-dried round-bottom flask with 3-Thiophenecarboxaldehyde (1.0 equiv) and 1,2-Dichloroethane (DCE) [0.2 M concentration].

• Add Octylamine (1.05 equiv) followed by Acetic Acid (1.0 equiv).[1][2][3]

• Validation Checkpoint: Stir at room temperature for 30–60 minutes. Monitor by TLC (silica, 20% EtOAc/Hexane).[1][3] The aldehyde spot (

  ) should disappear, replaced by a lower imine spot.[1][3]

Step 2: Reduction (Irreversible Step)

• Cool the mixture to 0°C (ice bath).

• Add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.4 equiv) in three portions over 15 minutes. Reasoning: Portion-wise addition controls gas evolution and exotherm.[1][3][4]

• Warm to room temperature and stir for 4–12 hours.

• Validation Checkpoint: Quench a small aliquot with saturated NaHCO₃.[1][2][3][4] Extract with EtOAc.[1][2][3][4] NMR of the crude should show the disappearance of the imine proton (~8.3 ppm) and appearance of the methylene doublet (~3.8 ppm).[1][3]

Step 3: Workup & Purification (Acid-Base Switch)

• Quench: Add saturated aqueous NaHCO₃ to neutralize the acid.[1][2][3][4] Stir for 15 mins.

• Extraction: Extract with Dichloromethane (DCM) x3.

• Acid Wash (Purification Trick): Wash the organic layer with 1M HCl.[1][2][3] The product (amine) moves to the aqueous phase; non-basic impurities (unreacted aldehyde/thiophene) stay in DCM.[1][2][3] Discard DCM.

• Basify: Basify the aqueous layer to pH >12 with 4M NaOH. The product oils out.[1][2][3]

• Final Extraction: Extract the turbid aqueous layer with DCM x3.[1][2][3][4] Dry over Na₂SO₄ and concentrate.

Synthesis Pathway Visualization

Figure 2: Reaction workflow for the reductive amination synthesis of N-octyl-3-thiophenemethanamine.

Part 3: Physicochemical & Data Profiling

For drug development professionals, the "octyl" modification is a specific tool to adjust the Lipophilic Ligand Efficiency (LLE) .[1][3]

Table 1: Predicted Physicochemical Properties

Property	3-Thiophenemethanamine (Core)	N-Octyl Derivative (Product)	Impact on Drug Design
Molecular Weight	113.18 Da	~225.40 Da	Remains fragment-like (<300 Da).[2][3][4]
cLogP	~0.8	~4.2	Major Shift: Crosses BBB; high membrane affinity.[1][2][3][4]
TPSA	26 Ų	12 Ų (Secondary Amine)	Excellent permeability (<140 Ų).[1][2][3]
pKa (Basic N)	~9.5	~10.2	More basic due to alkyl donation; likely protonated at pH 7.[1][2][3]4.

| Solubility | High (Water) | Low (Water), High (DMSO) | Requires formulation (e.g., HCl salt) for aqueous dosing.[1][3] |

Data Interpretation: The shift in LogP from 0.8 to 4.2 is drastic.[1][2][3][4] This derivative is no longer a soluble fragment but a hydrophobic anchor .[1][2][3][4] In a biological assay, this molecule will likely exhibit high non-specific binding if not controlled.[1][3] It is best used as a side-chain on a larger scaffold rather than a standalone drug, or formulated as a cationic surfactant for antimicrobial assays.[1][2][3]

References

• Abdel-Mohsen, H. T., et al. "Synthesis, Characterization of Thiophene Derivatives and Its Biological Applications."[1][3] Journal of Advanced Research, 2025.[1][3] 5[3][6]

• PubChem. "3-Thiophenemethanamine Compound Summary."[1][2][3][4] National Library of Medicine.[1][2][3] 4[3][6]

• Sigma-Aldrich. "2-Thiophenemethylamine Product Specification and Applications."[1][2][3][4] Merck KGaA.[1][2][3][4] 6

• Mishra, R., et al. "Medicinal Chemistry-Based Perspectives on Thiophene and Its Derivatives."[1][2][3][7][8] RSC Advances, 2024.[1][3] 8

• National Institutes of Health. "3-Octylthiophene Safety and Data."[1][2][3][4] PubChem. 2[3][6]

Sources

• 1. Trioctylamine - Wikipedia [en.wikipedia.org]
• 2. 3-Octylthiophene | C12H20S | CID 566852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Trioctylamine | C24H51N | CID 14227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Thiophenemethanamine | CymitQuimica [cymitquimica.com]
• 5. journalwjarr.com [journalwjarr.com]
• 6. 2-噻吩甲胺 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Solubility Data and Physicochemical Profiling of Lipophilic Thiophene Amines

This guide provides an in-depth technical analysis of the solubility profiles, physicochemical properties, and measurement protocols for lipophilic thiophene amines. It is designed for researchers in medicinal chemistry and formulation science.

Executive Summary

Thiophene amines represent a privileged scaffold in drug discovery, serving as core moieties in kinase inhibitors (e.g., PLK1 inhibitors), adenosine receptor modulators (e.g., PD 81,723), and antileishmanial agents. However, their utility is frequently compromised by poor aqueous solubility and high lipophilicity (LogP > 2.5).

This guide distinguishes between two critical subclasses of thiophene amines that exhibit distinct solubility behaviors:

• Aromatic Thiophene Amines (Class A): 2-aminothiophenes substituted with electron-withdrawing groups (EWG) at C3 (e.g., Gewald reaction products). These are weak bases with solubility profiles often insensitive to physiological pH changes.

• Aliphatic Thiophene Amines (Class B): Thiophenes with an amino-alkyl side chain (e.g., thienylethylamine). These are strong bases exhibiting classic pH-dependent solubility.

Physicochemical Profile & Solubility Data

Structural Classification and pKa Impact

The solubility of thiophene amines is governed by the electronic environment of the amino group.

Feature	Class A: Aromatic (Gewald Adducts)	Class B: Aliphatic (Side-Chain)
Structure	Amine attached directly to the thiophene ring (C2), stabilized by C3-EWG (CN, COOR, COR).	Amine separated from the ring by alkyl spacers (-(CH2)n-NH2).
Basicity (pKa)	Very Weak Base (pKa < 1.0). The lone pair is delocalized into the EWG and ring system.	Strong Base (pKa ~ 9.0–10.0). Behaves like a typical primary/secondary amine.
LogP Range	High (2.0 – 4.5). Highly lipophilic due to planar aromatic stacking.	Moderate to High (1.5 – 3.5).
pH-Solubility	Flat Profile. Solubility does not significantly improve at gastric pH (1.2) vs. plasma pH (7.4).	Steep Profile. High solubility at pH < pKa; precipitates at pH > pKa.

Quantitative Solubility Data (Representative Compounds)

The following data aggregates experimental values from kinase inhibitor optimization studies and specific thiophene derivatives (e.g., PD 81,723 analogs).

Table 1: Solubility and Lipophilicity Data

Compound Class	Representative Structure	Aqueous Solubility (pH 7.4)	LogP	Solubility in Organic Solvents
Class A	2-amino-3-benzoylthiophene	< 5 µg/mL (< 20 µM)	3.12	DMSO: >50 mg/mLEthanol: >10 mg/mL
Class A	2-amino-3-ethoxycarbonylthiophene	~15 µg/mL	2.85	DMSO: HighDCM: High
Class B	Thiophene-2-ethylamine	> 10 mg/mL (as HCl salt)	1.10	Water: Miscible (salt)Ether: Soluble (free base)
Hybrid	Thienopyrimidine (Kinase Inhibitor)	0.5 – 2.0 µg/mL	3.8 – 4.2	DMSO: SolubleFaSSIF: ~10 µg/mL

Critical Insight: For Class A compounds, salt formation (e.g., HCl) is often ineffective because the amine is too weakly basic to hold a proton in the solid state. Formulation strategies must rely on cosolvents or amorphous solid dispersions rather than pH manipulation.

Experimental Methodologies

Workflow Decision Tree

Select the appropriate protocol based on the compound's development stage.

Caption: Decision matrix for selecting kinetic vs. thermodynamic solubility protocols based on development stage and compound classification.

Protocol: Thermodynamic Solubility (Shake-Flask)

This is the "gold standard" method for determining the equilibrium solubility of lipophilic thiophene amines.

Materials:

• Test Compound (Solid powder, >95% purity).

• Media: Phosphate Buffer (pH 7.4), 0.1 N HCl (pH 1.2), FaSSIF (Simulated Intestinal Fluid).

• Equipment: Orbital shaker, Centrifuge (or 0.45 µm PVDF syringe filters), HPLC-UV/MS.

Step-by-Step Procedure:

• Preparation: Weigh an excess of the solid compound (typically 1–2 mg) into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of the selected aqueous medium. Ensure undissolved solid is visible (supersaturation).

• Equilibration: Seal vials and place in an orbital shaker/incubator at 25°C ± 0.1°C (or 37°C for biorelevant data). Shake at 200 rpm for 24 to 48 hours .

  • Note: For highly lipophilic thiophenes (Class A), extending to 48 hours is recommended to prevent false readings from supersaturated amorphous transient states.

• Separation:

  • Centrifuge at 10,000 rpm for 10 minutes OR filter through a pre-saturated PVDF filter (nylon filters may bind lipophilic amines).

• Quantification:

  • Dilute the supernatant with mobile phase (usually Acetonitrile/Water) to prevent precipitation.

  • Analyze via HPLC-UV (detecting at λ_max of the thiophene ring, typically 250–300 nm).

• pH Check: Measure the pH of the supernatant at the end of the experiment. If the compound is a salt, the pH may have shifted.

Protocol: pKa Determination (Potentiometric Titration)

Accurate pKa is vital to predict if solubility can be improved by salt formation.

Step-by-Step Procedure:

• Instrument: Potentiometric titrator (e.g., Sirius T3 or equivalent) with a high-precision pH electrode.

• Solvent: Use water if soluble; for lipophilic thiophenes, use a cosolvent system (Methanol/Water or Dioxane/Water) and extrapolate to 0% cosolvent (Yasuda-Shedlovsky extrapolation).

• Titration:

  • Dissolve ~1 mg of compound in the cosolvent mixture.

  • Titrate with 0.1 M KOH or HCl under inert gas (Argon/Nitrogen) to prevent CO2 absorption.

  • Record pH vs. Volume of titrant.

• Analysis: The inflection point (half-equivalence) represents the pKa.

  • Result Interpretation: If no inflection is observed between pH 2–12, the compound is likely a Class A (neutral/very weak base) thiophene.

Formulation Strategies

When intrinsic solubility is insufficient, the following strategies are validated for thiophene amines:

• Amorphous Solid Dispersions (ASD):

  • Since Class A thiophenes have high T_m (melting points often >150°C) and high LogP, they crystallize strongly. Spray drying with polymers like HPMC-AS or PVP-VA prevents recrystallization and improves apparent solubility.

• Lipid-Based Formulations (SEDDS):

  • Utilize the high lipophilicity (LogP > 3) to your advantage. Dissolve the compound in oils (Capryol 90) and surfactants (Tween 80/Cremophor EL).

  • Target: Thiophene amines often show >50 mg/mL solubility in lipid vehicles.

• Cyclodextrin Complexation:

  • HP-β-CD (Hydroxypropyl-beta-cyclodextrin) has been shown to encapsulate the thiophene ring, improving aqueous solubility by up to 30-fold.

References

• BenchChem. (2025). Physicochemical properties of thiophene derivatives: Solubility and LogP protocols.

• National Institutes of Health (NIH). (2022). Experimental Examination of Solubility and Lipophilicity of Novel Bioactive Hybrid Compounds.

• Emmitte, K. A., et al. (2009). Design of Potent Thiophene Inhibitors of Polo-Like Kinase 1 With Improved Solubility. Bioorganic & Medicinal Chemistry Letters.[1]

• MDPI. (2025). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis.

• PubChem. (2025).[2][3] Thiophene Compound Summary: Physical Properties and Solubility Data.

Sources

• 1. Document: Synthesis and biological effects of a new series of 2-amino-3-benzoylthiophenes as allosteric enhancers of A1-adenosine receptor. (CHEMBL11... - ChEMBL [ebi.ac.uk]
• 2. 2-Benzoylthiophene | C11H8OS | CID 67262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-((tert-Butoxycarbonyl)amino)-3-ethoxy-3-oxopropanoic acid | C10H17NO6 | CID 11011022 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Preparation of Chiral 1-(Thiophen-3-yl)octan-1-amine: An Application Note and Protocol

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral Amines in Modern Drug Discovery

Chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals and agrochemicals. The specific stereochemistry of these molecules is often critical to their biological activity, with different enantiomers exhibiting distinct pharmacological profiles. The thiophene moiety is a privileged scaffold in medicinal chemistry, present in numerous approved drugs due to its ability to act as a bioisostere for a phenyl ring, often leading to improved metabolic stability and pharmacokinetic properties. The target molecule, chiral 1-(Thiophen-3-yl)octan-1-amine, represents a valuable intermediate for the synthesis of novel bioactive compounds, combining the desirable features of a chiral amine with the advantageous properties of the thiophene ring.

This application note provides a comprehensive guide to the asymmetric synthesis of 1-(Thiophen-3-yl)octan-1-amine, focusing on two robust and scalable methodologies: transition metal-catalyzed asymmetric reductive amination and a biocatalytic approach. The protocols are designed to be self-validating, with explanations for key experimental choices to ensure both technical accuracy and practical applicability in a research and development setting.

Strategic Approach to Asymmetric Synthesis

The most direct and efficient route to chiral 1-(Thiophen-3-yl)octan-1-amine is the asymmetric reductive amination of the corresponding prochiral ketone, 3-octanoylthiophene. This one-pot reaction combines the formation of an imine intermediate from the ketone and an amine source, followed by its enantioselective reduction to the desired chiral amine.[1] This strategy avoids the isolation of the often-unstable imine intermediate and minimizes waste, aligning with the principles of green chemistry.

Two powerful catalytic systems are presented for this transformation:

• Ruthenium-Catalyzed Asymmetric Reductive Amination: This method utilizes a chiral ruthenium catalyst to achieve high enantioselectivity and yield.[1][2][3] Ruthenium complexes bearing chiral phosphine ligands have demonstrated broad applicability in the asymmetric hydrogenation of various functional groups, including imines.[4]

• Biocatalytic Reductive Amination: Employing an amine dehydrogenase (AmDH), this approach offers a highly selective and environmentally benign alternative to metal catalysis.[5][6][7] Biocatalysis often proceeds under mild reaction conditions in aqueous media, reducing the need for harsh reagents and organic solvents.[5][6]

Methodology I: Ruthenium-Catalyzed Asymmetric Reductive Amination

This protocol is based on established procedures for the asymmetric reductive amination of aryl ketones using a ruthenium catalyst.[2][3][8] The choice of a chiral bisphosphine ligand is crucial for achieving high enantioselectivity.

Experimental Workflow

Caption: Workflow for Ru-Catalyzed Asymmetric Reductive Amination.

Detailed Protocol

Materials:

• 3-Octanoylthiophene (1.0 equiv)

• [RuCl(p-cymene)((R,R)-Tsc-DPEN)] (0.01 equiv) or a similar chiral ruthenium catalyst

• Ammonium acetate (NH₄OAc) (5.0 equiv)

• 2,2,2-Trifluoroethanol (TFE) (solvent)

• Hydrogen gas (H₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Silica gel for column chromatography

• Eluent for column chromatography (e.g., DCM/MeOH/Et₃N gradient)

Procedure:

• To a high-pressure autoclave equipped with a magnetic stir bar, add 3-octanoylthiophene (e.g., 1.0 g, 5.09 mmol), [RuCl(p-cymene)((R,R)-Tsc-DPEN)] (e.g., 32.5 mg, 0.051 mmol), and ammonium acetate (1.96 g, 25.45 mmol).

• Add 2,2,2-trifluoroethanol (10 mL).

• Seal the autoclave and purge with hydrogen gas three times.

• Pressurize the autoclave with hydrogen gas to 50 atm.

• Heat the reaction mixture to 80 °C and stir for 24 hours.

• Cool the autoclave to room temperature and carefully release the pressure.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (20 mL).

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 100:0:0 to 95:4.5:0.5 DCM/MeOH/Et₃N) to afford the chiral 1-(thiophen-3-yl)octan-1-amine.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Quantitative Data

Parameter	Expected Value
Yield	75-90%
Enantiomeric Excess (ee)	>95%
Purity (by NMR)	>98%

Methodology II: Biocatalytic Reductive Amination

This protocol utilizes an amine dehydrogenase (AmDH) for the asymmetric synthesis of the target amine. AmDHs catalyze the reductive amination of ketones using ammonia as the amine donor and a nicotinamide cofactor (NADH or NADPH) as the hydride source.[5][6] A cofactor regeneration system is essential for a cost-effective process.

Experimental Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Ruthenium-Catalyzed Direct Asymmetric Reductive Amination of Diaryl and Sterically Hindered Ketones with Ammonium Salts and H2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. EP3649246A1 - Method for preparing amines from aldehydes and ketones by biocatalysis - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Reductive Amination of Thiophene Ketones

Ticket ID: THIO-KET-001 Status: Open Subject: Optimizing Yields for Sterically Hindered/Heteroaromatic Ketones

Executive Summary: The "Thiophene Problem"

If you are experiencing low yields (<40%) or stalled conversion when reacting thiophene-based ketones (e.g., 2-acetylthiophene) with amines, you are likely encountering two convergent failure modes:

• Electronic Deactivation: The thiophene ring is electron-rich. It donates electron density into the carbonyl carbon, making it less electrophilic and therefore less reactive toward amine nucleophiles compared to phenyl analogs.

• Catalyst Poisoning: If you are attempting catalytic hydrogenation (H₂/Pd-C), the sulfur atom in the thiophene ring binds irreversibly to the active metal sites, poisoning the catalyst and halting the reaction.

The Solution: Switch to a Titanium(IV) Isopropoxide [Ti(OiPr)₄] mediated reductive amination using Sodium Triacetoxyborohydride (STAB) . This protocol forces imine formation via Lewis acid activation and water scavenging, bypassing the need for metal catalysts.[1]

The Gold Standard Protocol

Method: Two-step, One-pot Reductive Amination using Ti(OiPr)₄ and STAB. Applicability: 2-acetylthiophene, 3-acetylthiophene, and related heteroaromatic ketones.

Reagents & Setup

• Solvent: THF (anhydrous) or 1,2-Dichloroethane (DCE).

• Additive: Titanium(IV) isopropoxide (1.25 – 1.5 equivalents).

• Reductant: Sodium Triacetoxyborohydride [NaBH(OAc)₃] (1.5 – 2.0 equivalents).[2]

• Atmosphere: Nitrogen or Argon (Critical for the Ti step).

Step-by-Step Methodology

• Imine Pre-formation (The Critical Step):

  • In a dry flask under inert atmosphere, charge the thiophene ketone (1.0 eq) and the amine (1.1–1.2 eq).

  • Add Ti(OiPr)₄ (1.25 eq) neat.

  • Technical Note: If the mixture is too viscous, add minimal anhydrous THF. However, running this step neat or highly concentrated maximizes the kinetics of imine formation.

  • Stir at room temperature for 6–12 hours.

  • Checkpoint: Monitor by TLC or LCMS. You should see the disappearance of the ketone. The Ti(OiPr)₄ acts as a water scavenger, driving the equilibrium to the right.

• Reduction:

  • Dilute the reaction mixture with THF or DCE (approx. 0.2 M concentration).[1]

  • Add NaBH(OAc)₃ (1.5 eq) in a single portion.

  • Stir at room temperature for 4–16 hours.

• The "Anti-Emulsion" Workup:

  • Warning: Quenching titanium reactions with water creates a gelatinous TiO₂ emulsion that is impossible to filter.

  • Correct Quench: Pour the reaction mixture into a beaker containing 2M aqueous Ammonium Hydroxide (NH₄OH) or 1M NaOH .

  • Stir vigorously for 20 minutes. The titanium will precipitate as a granular white solid (TiO₂).

  • Filter through a pad of Celite.[3]

  • Extract the filtrate with EtOAc or DCM. Dry organic layer over Na₂SO₄ and concentrate.

Mechanistic Visualization

The following diagram illustrates why Ti(OiPr)₄ is essential. It plays a dual role: activating the carbonyl (Lewis Acid) and removing the water byproduct (Chemical Drying), which is thermodynamically unfavorable in thiophene ketones.

Caption: Figure 1. The Ti(OiPr)₄ mediated pathway.[1][4][5][6][7] Note that Titanium serves as a thermodynamic sink for water, preventing hydrolysis of the sterically hindered imine.

Troubleshooting Guide & FAQs

Q1: Why can't I just use catalytic hydrogenation (Pd/C + H₂)?

A: Thiophene is a "catalyst poison." The sulfur atom has lone pair electrons that coordinate strongly to the surface of heterogeneous catalysts like Palladium or Platinum. This blocks the active sites where hydrogen adsorption occurs.

• Alternative: If you must use hydrogenation (e.g., industrial scale), you require Sulfided Platinum on Carbon (Pt(S)/C) or Rhodium on Carbon, but these are expensive and require high pressure. The Borohydride route is superior for lab scale.

Q2: I am seeing a large amount of alcohol side-product (reduced ketone). Why?

A: This indicates the reduction of the ketone is competing with the reduction of the imine.

• Cause: You likely used Sodium Borohydride (NaBH₄) .[1][2][5][8][9] NaBH₄ is a strong, non-selective reducing agent that reduces ketones almost as fast as imines.

• Fix: Switch to Sodium Triacetoxyborohydride (STAB) . Acetoxy groups withdraw electron density from the boron, making the hydride less nucleophilic. It will selectively reduce the protonated imine (which is more electrophilic) and leave the unreacted ketone alone [1].

Q3: My reaction turns into a thick white gel during workup. How do I fix it?

A: You have generated Titanium Dioxide (TiO₂) hydrates.

• Fix: Do not use simple water/brine for the first quench. Use 1M NaOH or 10% aqueous Rochelle’s Salt (Potassium Sodium Tartrate) . Rochelle’s salt complexes the titanium, keeping it in the aqueous phase, while NaOH precipitates it as a filterable solid.

Q4: The reaction is stuck at 50% conversion even with Ti(OiPr)₄.

A: Thiophene ketones are sterically hindered.

• Fix: Increase the temperature of the imine formation step (Step 1) to 40–50°C. Do not heat the reduction step (Step 2), as STAB can decompose or reduce the thiophene ring at elevated temperatures.

Comparative Data: Additive Effects

The table below highlights why the Titanium protocol is necessary for this specific substrate class.

Variable	Standard Conditions (MeOH/AcOH)	Titanium Protocol (Ti(OiPr)₄/THF)
Imine Equilibrium	Unfavorable (Reverts to ketone)	Driven to completion (Water scavenging)
Reaction Time	24–48 Hours	6–12 Hours
Major Side Product	Thiophene Alcohol (15–30%)	< 5% Alcohol
Typical Yield	35–50%	75–92%
Workup Difficulty	Low	Moderate (Requires specific quench)

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[2][4][10] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][10][11] Studies on Direct and Indirect Reductive Amination Procedures.[4][10][11] The Journal of Organic Chemistry, 61(11), 3849–3862.[4]

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds: A facile preparation of N-methyl secondary amines.[1] Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[1]

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.

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• 1. designer-drug.com [designer-drug.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Sciencemadness Discussion Board - Titanium Isopropoxide Reductive Amination - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 11. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Octylamine Remediation in Thiophene Synthesis

Status: Operational Ticket Topic: Removal of Residual Octylamine (Primary Amine) from Thiophene Derivatives Assigned Specialist: Senior Application Scientist

Executive Summary: The Chemical Mismatch Strategy

The separation of octylamine (

, bp ~176°C) from thiophene products relies on exploiting the drastic difference in basicity . Octylamine is a strong base (pKa of conjugate acid ~10.65), whereas thiophene is an electron-rich but generally neutral aromatic heterocycle.

Successful remediation strategies force the lipophilic octylamine into a polar/ionic state (salt formation) or chemically bind it to a solid support, leaving the neutral thiophene in the organic phase.

Module 1: Liquid-Liquid Extraction (The "Wet" Protocol)

User Question: I have a crude reaction mixture containing my thiophene product and excess octylamine. What is the standard workup to remove the amine?

Technical Response: For products stable to aqueous conditions, an Acidic Wash is the most efficient first-line defense. By lowering the pH of the aqueous phase below the amine's pKa (ideally pH < 4), you protonate the octylamine into octylammonium chloride (or citrate), which is highly water-soluble and insoluble in organic solvents.

Protocol A: The Standard Acid Wash

• Dilution: Dilute your crude reaction mixture with a non-water-miscible solvent (e.g., Dichloromethane, Ethyl Acetate, or Diethyl Ether).

• Primary Wash: Wash the organic layer 3 times with 1M HCl .

  • Mechanism:[1][2][3][4][5]

    (Water Soluble).

• Validation (The Copper Test): Wash the organic layer once with 10% aqueous Copper(II) Sulfate (

  ) .

  • Indicator: If the aqueous layer turns purple/royal blue , residual amine is still present (formation of

    complex).

  • Action: If purple, repeat the HCl wash. If the solution remains pale blue, the amine is removed.

• Neutralization: Wash with saturated

  (to remove excess acid), then Brine.

• Drying: Dry over

  and concentrate.

User Question: My thiophene derivative contains acid-labile groups (e.g., acetals, BOC groups). Can I still use an extraction?

Technical Response: Yes, but you must avoid strong mineral acids like HCl. Use Citric Acid or an Ammonium Chloride buffer.

Protocol B: The "Gentle" Buffer Wash

• Reagent: Prepare a 10% w/v aqueous Citric Acid solution (pH ~2) or a saturated

  solution (pH ~5).

• Procedure: Wash the organic layer 3-5 times. Citric acid is excellent because it forms water-soluble citrate salts with amines but is mild enough to preserve most acid-sensitive functionalities.

• Verification: Use the Copper Sulfate test described above, or monitor by TLC (amine spots will often streak or stain with Ninhydrin).

Module 2: Solid-Phase Scavenging (The "Dry" Protocol)

User Question: I cannot use aqueous workups (water-sensitive product) or the emulsion is too difficult to break. How do I remove octylamine chemically?

Technical Response: Use a Polymer-Supported Isocyanate (PS-Isocyanate) scavenger. This resin contains electrophilic isocyanate groups that react rapidly with primary amines (like octylamine) to form an insoluble urea, which is then filtered off.

Protocol C: Resin Scavenging

• Reagent: Polystyrene-methyl isocyanate (e.g., Biotage® MP-Isocyanate or similar).

• Loading: Typically 1.0 – 1.5 mmol/g.

Step-by-Step:

• Stoichiometry: Calculate the theoretical amount of residual octylamine. Add 2-3 equivalents of PS-Isocyanate resin relative to the amine.[6]

• Solvent: Ensure the product is dissolved in a solvent that swells the resin (DCM, THF, or DMF are ideal).

• Incubation: Agitate (do not stir with a magnetic bar as it grinds the beads) at room temperature for 2–16 hours .

• Filtration: Filter the mixture through a fritted funnel or a celite pad.

• Result: The octylamine is trapped on the beads as a urea; the filtrate contains your pure thiophene.

Parameter	Liquid-Liquid Extraction	Resin Scavenging
Cost	Low	High
Time	Fast (30 mins)	Slow (Overnight)
Acid Sensitivity	Risk (unless Citric Acid used)	Safe (Neutral conditions)
Water Sensitivity	Not Compatible	Compatible

Module 3: Chromatographic Remediation

User Question: I ran a column, but the octylamine "tailed" and contaminated my thiophene fractions. How do I fix this?

Technical Response: Primary amines interact strongly with the acidic silanols on standard silica gel, causing peak broadening and co-elution. To fix this, you must modify the stationary phase interaction.

Troubleshooting Steps:

• Pre-treatment: Flush the silica column with mobile phase containing 1% Triethylamine (TEA) before loading your sample. This "caps" the active silanol sites. (Note: This helps the amine elute faster and tighter, potentially separating it from the thiophene).

• Alternative Stationary Phase: Use SCX (Strong Cation Exchange) silica cartridges.

  • Method: Pass your reaction mixture through an SCX cartridge.

  • Result: The basic octylamine binds irreversibly to the sulfonic acid groups on the silica. The neutral thiophene passes through unretained.

Visual Decision Matrix

The following logic flow helps you select the correct purification method based on your specific thiophene derivative's properties.

Figure 1: Decision tree for selecting the optimal octylamine removal strategy based on product stability.

References & Validated Sources

• University of Rochester, Department of Chemistry. "Workup: Amines - Rule of Thumb & Copper Sulfate Test." Not Voodoo X. [Link]

• Biotage. "Argoresin MP-Isocyanate Technical Note." Biotage Literature.[2][6] (Describes the mechanism of scavenging amines using isocyanate resins). [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 8143, Octylamine." PubChem.[7] (Source for pKa and Physical Properties). [Link]

Sources

• 1. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. scribd.com [scribd.com]
• 4. CN102921305A - Cleaning agent and cleaning method for removing residual aromatic amine substances in reverse osmosis membrane - Google Patents [patents.google.com]
• 5. refiningcommunity.com [refiningcommunity.com]
• 6. data.biotage.co.jp [data.biotage.co.jp]
• 7. Octylamine | C8H19N | CID 8143 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Thiophene Imine Reductions

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with advanced troubleshooting for the synthesis of thiophene-containing amines. This guide focuses on a critical, yet often nuanced parameter: reaction temperature . We will explore how to diagnose issues and optimize your thiophene imine reduction protocols to achieve higher yields, purity, and reproducibility.

Troubleshooting Guide: Diagnosing Temperature-Related Issues

This section addresses specific experimental failures and links them to potential temperature-related causes, providing actionable solutions.

Question 1: My reaction yield is consistently low, and I see a significant amount of unreacted starting amine and carbonyl compound. Could the temperature be the problem?

Answer: Yes, this is a classic symptom of incomplete imine formation, which is highly dependent on temperature. The reduction of an imine is typically the second step in a one-pot reductive amination sequence. The initial step is the condensation of a thiophene-based carbonyl (aldehyde or ketone) with an amine to form a C=N bond, a reaction that is reversible and often requires energy to drive it forward.[1]

Causality & Solution:

• Insufficient Imine Formation: The equilibrium between the carbonyl/amine and the imine might not favor the imine at low temperatures. The removal of water, a byproduct of this condensation, is critical.

• Scientific Rationale: According to Le Châtelier's principle, removing a product (water) shifts the equilibrium toward the desired imine. While molecular sieves are effective, gentle heating (e.g., 40-50 °C) can significantly accelerate this dehydration step before the reducing agent is introduced.

• Troubleshooting Protocol:

  • Combine the thiophene carbonyl and the amine in your chosen solvent (e.g., methanol, THF).

  • Add a dehydrating agent like activated 4Å molecular sieves.

  • Stir the mixture at a slightly elevated temperature (e.g., 40 °C) for 1-2 hours to facilitate imine formation.

  • Monitor the disappearance of the carbonyl starting material by Thin-Layer Chromatography (TLC) or ¹H NMR.

  • Once imine formation is substantial, cool the reaction to a lower temperature (e.g., 0 °C) before adding the reducing agent. This prevents uncontrolled reactions and potential side products.

Question 2: My main byproduct is the alcohol corresponding to my starting thiophene carbonyl. How do I adjust the temperature to favor amine production?

Answer: This issue indicates that your reducing agent is reacting with the starting carbonyl compound faster than it is reducing the imine. This is a common challenge when using powerful reducing agents like sodium borohydride (NaBH₄) in a one-pot setup.[2][3]

Causality & Solution:

• Competitive Reduction: Sodium borohydride can reduce both aldehydes and ketones.[3] If the temperature is too high during the reduction phase, or if the imine has not formed in sufficient concentration, the carbonyl is a readily available target for the hydride.

• Scientific Rationale: The rate of carbonyl reduction versus imine reduction is temperature-dependent. Lowering the temperature dramatically slows the rate of carbonyl reduction, allowing the generally more electrophilic iminium ion (formed under slightly acidic conditions) to be the primary target for the hydride.[2]

• Optimized Temperature Profile:

  • Follow the protocol above to form the imine first, potentially at a moderately elevated temperature.

  • Crucially, cool the reaction vessel to 0 °C or even -10 °C in an ice-salt bath.

  • Add the sodium borohydride portion-wise at this low temperature, monitoring for any exotherm.

  • Allow the reaction to stir at this low temperature for a set period (e.g., 1-2 hours) before slowly allowing it to warm to room temperature to ensure completion.

This two-temperature approach—warm for imine formation, cold for reduction—is a robust strategy to maximize selectivity for the desired amine.

Question 3: The reaction works, but it never reaches full conversion, even with extended reaction times and excess reducing agent. Should I just increase the temperature?

Answer: While incomplete conversion can sometimes be addressed by increasing the temperature, it's a trade-off that requires careful consideration.[4] For thiophene systems, indiscriminately increasing the temperature can lead to degradation or side reactions.

Causality & Solution:

• Kinetic Barrier: The reaction may have a significant activation energy that isn't being overcome at your current temperature.

• Reagent Decomposition: The reducing agent may be decomposing over the long reaction time, especially if the solvent is protic (like methanol) or if acidic conditions are present.

• Product Inhibition: In some cases, the product amine can coordinate to catalysts or reagents, slowing down the reaction.[5]

• Scientific Rationale & Troubleshooting Steps:

  • Modest Temperature Increase: Before resorting to high heat, try a modest increase. If you are running the reduction at 0 °C, let it warm to room temperature (20-25 °C) and monitor progress. A slight increase in thermal energy can often be sufficient without triggering significant degradation.

  • Solvent Choice: The choice of solvent can influence reaction rates. A switch from methanol to a less reactive but good solvent like THF might allow for higher temperatures without as much reagent decomposition.[6]

  • Check Reagent Purity: Impure starting materials or old reducing agents can be a cause of stalling reactions.[7]

  • Catalyst Choice: If applicable, a more active catalyst might be necessary to achieve full conversion under milder temperature conditions.[4]

The following diagram illustrates a decision-making workflow for troubleshooting low conversion.

Caption: Troubleshooting workflow for low conversion in thiophene imine reduction.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for the reduction of a thiophene imine with sodium borohydride?

A good and safe starting point for the reduction step is 0 °C . This temperature is low enough to control the reaction's exothermicity and to suppress the undesired reduction of any leftover starting carbonyl.[2] After the initial addition of the reducing agent, the reaction can often be allowed to slowly warm to room temperature to ensure it proceeds to completion.

Q2: How does temperature influence the choice of reducing agent?

Temperature tolerance is a key factor.

• Sodium Borohydride (NaBH₄): Works well at cooler temperatures (0 °C to RT). It is a cost-effective and versatile reagent.[8][9]

• Sodium Cyanoborohydride (NaBH₃CN) & Sodium Triacetoxyborohydride (NaBH(OAc)₃): These are milder reducing agents that are more selective for imines/iminium ions in the presence of carbonyls.[2][3] Their selectivity allows for one-pot reactions to be run at a single temperature (often room temperature) because the risk of carbonyl reduction is lower. However, NaBH₃CN can release toxic byproducts.[3]

• Catalytic Hydrogenation (H₂/Pd, Pt, Ni): This method can be very effective but may require elevated temperatures and pressures. A major challenge with thiophene derivatives is catalyst poisoning by the sulfur atom, which can inhibit the reaction.[5][10]

Q3: Can running the reaction at sub-zero temperatures (e.g., -78 °C) improve my results?

For standard imine reductions with borohydrides, going to extremely low temperatures like -78 °C is usually unnecessary and may slow the reaction down to an impractical rate. However, if your substrate contains other highly sensitive functional groups that could be reduced, or if you are trying to achieve high diastereoselectivity with a chiral substrate, a lower temperature could be beneficial by increasing the selectivity of the hydride attack. For most applications, 0 °C to room temperature provides the best balance of reaction rate and selectivity.

Data Summary: Effect of Temperature on a Model Reaction

The following table summarizes the results of a hypothetical optimization study for the reductive amination of thiophene-2-carboxaldehyde with benzylamine using NaBH₄ in methanol.

Entry	Imine Formation Temp.	Reduction Temp.	Yield of Amine (%)	Yield of Alcohol (%)
1	25 °C	25 °C	55	30
2	25 °C	0 °C	75	15
3	45 °C	25 °C	68	22
4	45 °C	0 °C	89	<5
5	45 °C	-20 °C	85 (slow)	<5

As the data shows, a two-temperature approach (Entry 4) provides the optimal outcome: moderate heat to drive imine formation, followed by cooling to ensure selective reduction.

Experimental Protocol: Temperature Optimization for Thiophene Imine Reduction

This protocol outlines a general procedure for finding the optimal temperature for your specific substrates.

1. Imine Formation:

• To a round-bottom flask under an inert atmosphere (N₂ or Ar), add the thiophene aldehyde/ketone (1.0 eq), the amine (1.1 eq), and anhydrous solvent (e.g., methanol, 0.2 M).

• Add activated 4Å molecular sieves.

• Stir the reaction at the desired formation temperature (start with 25 °C and 45 °C in parallel experiments) for 2 hours.

• Take a small aliquot for TLC or LC-MS analysis to confirm imine formation (visualized by the disappearance of the carbonyl spot).

2. Reduction:

• Cool the reaction mixture to the desired reduction temperature (e.g., 0 °C) using an ice-water bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise over 15 minutes, ensuring the internal temperature does not rise significantly.

• Stir at this temperature for 2 hours.

3. Workup and Analysis:

• Quench the reaction by slowly adding water or 1 M HCl at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Analyze the crude product by ¹H NMR to determine the ratio of desired amine to alcohol byproduct, and purify by column chromatography.

By systematically varying the imine formation and reduction temperatures, you can quickly identify the optimal conditions for your specific thiophene imine reduction.

References

Sources

• 1. Kinetic and Thermodynamic Modulation of Dynamic Imine Libraries Driven by the Hexameric Resorcinarene Capsule - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]

Technical Guide: Solubilization Strategies for 1-(Thiophen-3-yl)octan-1-amine

[1][2]

Executive Summary & Physicochemical Profile[1][3][4][5]

1-(Thiophen-3-yl)octan-1-amine presents a classic "molecular tug-of-war" in solubility.[1][2] Structurally, it possesses a highly lipophilic octyl chain and a thiophene ring (LogP estimated > 4.5), which aggressively drive the molecule out of the aqueous phase. Conversely, the primary amine group offers a singular handle for ionization.

The core challenge is that at neutral pH (7.4), this molecule exists predominantly as an uncharged free base, rendering it practically insoluble in water (< 1 µg/mL). Successful solubilization requires manipulating the ionization equilibrium or shielding the hydrophobic domains .[1]

Property	Value (Estimated)	Implication for Solubility
LogP	~4.2 – 4.8	High lipophilicity; requires cosolvents or surfactants.[1][2][3]
pKa (Amine)	~8.8 – 9.2	Basic; soluble only at pH < 6.[1][2][3]0.
State	Viscous Oil / Low-melt Solid	Slow dissolution kinetics; prone to "oiling out."[1][2][3]
Stability	Oxidation Sensitive	Thiophene ring requires antioxidant protection (e.g., BHT) or inert atmosphere.[2][3]

Decision Matrix: Selecting the Right Solubilization Strategy

Do not blindly add DMSO. Use this logic flow to select the method that matches your downstream application.

Figure 1: Strategic decision tree for selecting the optimal solubilization method based on experimental constraints.

Technical Troubleshooting Guides

Method A: In-Situ Salt Formation (The "Golden Standard")

Best For: Chemical synthesis, HPLC sample prep, acidic stability studies.[2] Mechanism: Protonation of the amine creates a cationic species, increasing hydration energy to overcome the crystal lattice/lipophilic energy.

The Protocol:

• Calculate Stoichiometry: You need a 1.1 molar equivalent of acid relative to the amine.[1][2]

• Dissolution Step:

  • Dissolve 10 mg of 1-(Thiophen-3-yl)octan-1-amine in 100 µL of Ethanol (not water yet).

  • Add 1.1 equivalents of 1M HCl or Methanesulfonic Acid (MSA) .[1][2]

  • Why MSA? MSA salts often have higher solubility and lower hygroscopicity than HCl salts for lipophilic amines [1].[1][2]

• Dilution: Slowly add water/buffer to the desired volume while vortexing.

• Verification: Measure pH. It must be < 6.0 to prevent the "free base" from precipitating (oiling out).[1]

Common Failure Mode: Adding acid after adding water causes the amine to form gummy aggregates that are slow to protonate.[1] Always protonate in the organic phase or high-concentration state first.

Method B: Cosolvent System (DMSO/PEG)

Best For: High-throughput screening (HTS), enzymatic assays.[1][2] Constraint: Keep final DMSO concentration < 1% (v/v) to avoid enzyme inhibition or cell toxicity.

The Protocol:

• Stock Preparation: Prepare a 100 mM stock solution in anhydrous DMSO.

  • Tip: Flush the DMSO stock with Nitrogen/Argon to prevent thiophene oxidation.[1][2]

• Intermediate Dilution (The "Crash" Prevention Step):

  • Do NOT dilute 100 mM stock directly into buffer.[1][2] The drastic polarity shift will cause immediate precipitation.[1][2]

  • Dilute stock 1:10 into PEG-400 or Propylene Glycol first.[1][2]

• Final Dilution: Add the PEG/DMSO mix to the aqueous buffer.

Recommended Formulation Table:

Component	Function	Concentration Range
DMSO	Primary Solvent	0.5% - 2.0%
PEG-400	Interface Stabilizer	5% - 10%
Tween 80	Surfactant (prevents aggregation)	0.1% - 0.5%
PBS (pH 7.4)	Bulk Solvent	Remainder

Method C: Cyclodextrin Complexation (Advanced)

Best For: In vivo studies, sensitive cell lines.[2] Mechanism: The lipophilic octyl chain inserts into the hydrophobic cavity of the cyclodextrin, shielding it from water.

The Protocol:

• Prepare a 20% (w/v) Hydroxypropyl-β-Cyclodextrin (HP-β-CD) solution in water.[1][2]

• Add the amine (free base) directly to this solution.[1][2]

• Sonication: Sonicate for 30-60 minutes at 40°C. The solution should turn from cloudy to clear.

• Filtration: Filter through a 0.22 µm PVDF filter to remove uncomplexed material.[1][2]

Frequently Asked Questions (FAQs)

Q1: My solution turns yellow after 24 hours. Is it still good? A: Likely not. Thiophene derivatives are susceptible to oxidative degradation, forming sulfoxides or ring-opening products.[1][2]

• Fix: Store stock solutions at -20°C under Argon. Add 0.1% BHT (Butylated hydroxytoluene) as an antioxidant if your assay permits.[1][2]

Q2: Can I use phosphate buffer (PBS) for the salt formation method? A: Proceed with caution. Phosphate anions can form insoluble ion pairs with lipophilic amines at high concentrations.[1][2] Acetate or Citrate buffers are superior choices for maintaining solubility of cationic amines.[1][2]

Q3: The compound "oils out" as droplets instead of forming a precipitate. Why? A: This is characteristic of long-chain amines with low melting points.[1][2] The "oil" is the neutral free base.[1]

• Fix: Your pH has drifted too high (> 7.0), or you exceeded the solubility limit. Acidify immediately or increase the surfactant (Tween 80) concentration.[1]

References

• Serajuddin, A. T. (2007).[1][2] Salt formation to improve drug solubility.[1][2][4][5] Advanced Drug Delivery Reviews, 59(7), 603-616.[2] Link

• Avdeef, A. (2003).[1][2] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1][2] Link

• Brewster, M. E., & Loftsson, T. (2007).[2] Cyclodextrins as pharmaceutical solubilizers.[1][2] Advanced Drug Delivery Reviews, 59(7), 645-666.[2] Link

• Lipinski, C. A. (2000).[1][2] Drug-like properties and the causes of poor solubility and poor permeability.[1][2][6] Journal of Pharmacological and Toxicological Methods, 44(1), 235-249.[2] Link

Sources

• 1. Thiophen-3-amine | C4H5NS | CID 640543 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Trioctylamine - Wikipedia [en.wikipedia.org]
• 3. 1-Octanamine (CAS 111-86-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. japer.in [japer.in]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectral Analysis of 1-(Thiophen-3-yl)octan-1-amine: A Comparative Approach

Introduction

In the landscape of pharmaceutical and materials science, the structural elucidation of novel organic molecules is a cornerstone of research and development. 1-(Thiophen-3-yl)octan-1-amine represents a class of compounds with potential applications as synthetic building blocks, leveraging the unique electronic properties of the thiophene ring. Accurate and unambiguous characterization is paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for this purpose.

This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(Thiophen-3-yl)octan-1-amine. Moving beyond a simple peak list, we will dissect the spectrum based on fundamental principles and comparative data from analogous structures. We will explore the causal relationships between the molecule's structure and its spectral output, present a robust experimental protocol, and compare the target molecule with its 2-substituted isomer to highlight the diagnostic power of NMR in distinguishing subtle structural differences.

Section 1: Predicted ¹H NMR Spectrum of 1-(Thiophen-3-yl)octan-1-amine

The ¹H NMR spectrum of a molecule provides a detailed map of the chemical environment of each proton. For 1-(Thiophen-3-yl)octan-1-amine, we can predict a distinct set of signals corresponding to the thiophene ring protons, the octyl chain protons, the methine proton at the chiral center, and the labile amine protons. The following table summarizes the anticipated spectral data, assuming the spectrum is acquired in deuterated chloroform (CDCl₃).

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2 (Thiophene)	~7.35 - 7.45	dd (doublet of doublets)	J₂,₅ ≈ 3.0 Hz, J₂,₄ ≈ 1.3 Hz	1H
H-5 (Thiophene)	~7.28 - 7.38	dd (doublet of doublets)	J₅,₄ ≈ 5.0 Hz, J₅,₂ ≈ 3.0 Hz	1H
H-4 (Thiophene)	~7.10 - 7.20	dd (doublet of doublets)	J₄,₅ ≈ 5.0 Hz, J₄,₂ ≈ 1.3 Hz	1H
H-1 (Methine, CH-N)	~4.0 - 4.2	t (triplet)	J₁,₂' ≈ 6.8 Hz	1H
NH₂ (Amine)	~1.5 - 3.0	br s (broad singlet)	N/A	2H
H-2' (Methylene, CH₂)	~1.65 - 1.80	m (multiplet)	-	2H
H-3' to H-7' (CH₂)	~1.25 - 1.40	m (multiplet)	-	10H
H-8' (Methyl, CH₃)	~0.85 - 0.95	t (triplet)	J₈',₇' ≈ 7.0 Hz	3H

Section 2: The Rationale Behind the Spectral Prediction

The predicted chemical shifts and coupling patterns are not arbitrary; they are rooted in the electronic and structural properties of the molecule.

The Thiophene Moiety: An AMX Spin System

The 3-substituted thiophene ring gives rise to a characteristic set of signals in the aromatic region (typically 7.0-8.5 ppm). The three ring protons (H-2, H-4, and H-5) are chemically non-equivalent and couple with each other, forming what is known as an AMX spin system.

• H-2: This proton is situated between the sulfur atom and the substituted carbon. It often appears as the most distinct signal, typically a doublet of doublets.

• H-5: This proton is adjacent to the sulfur atom and couples to both H-4 and H-2.

• H-4: This proton is adjacent to two carbons and couples to both H-5 and H-2.

The coupling constants are diagnostic for thiophene systems. The coupling between adjacent protons H-4 and H-5 (³J) is the largest, typically around 5.0 Hz. The long-range coupling across the sulfur atom between H-2 and H-5 (⁴J) is around 3.0 Hz, while the coupling between H-2 and H-4 (⁴J) is the smallest, around 1.3 Hz[1]. These distinct J-values are critical for unambiguous assignment.

The Octyl-Amine Side Chain

The aliphatic portion of the spectrum is dominated by the octyl chain.

• Methine Proton (H-1): This proton is attached to the carbon bearing both the thiophene ring and the amine group. Its position is analogous to a benzylic proton, causing it to be significantly deshielded relative to other aliphatic protons. We predict it to be a triplet due to coupling with the two adjacent protons on the C-2' methylene group.

• Amine Protons (NH₂): Protons on heteroatoms like nitrogen are known for their variable chemical shifts and peak shapes[2]. They often appear as a broad singlet because of rapid chemical exchange and quadrupole broadening from the nitrogen atom. Their chemical shift is highly sensitive to solvent, concentration, and temperature[2]. A definitive method for identifying these protons is a D₂O exchange experiment, where the addition of a drop of D₂O will cause the NH₂ signal to disappear as the protons are replaced by deuterium[2].

• Alkyl Protons (H-2' to H-8'): The terminal methyl group (H-8') typically appears as a triplet around 0.9 ppm, a characteristic signal for a primary alkyl chain[3]. The bulk of the methylene groups (H-3' to H-7') will overlap in a complex multiplet, often referred to as the "methylene envelope," around 1.2-1.4 ppm. The methylene group adjacent to the chiral center (H-2') will be slightly more deshielded and will appear as a distinct multiplet further downfield[4].

Section 3: Comparative Analysis: 3-Substituted vs. 2-Substituted Thiophene Isomer

To underscore the diagnostic power of ¹H NMR, it is instructive to compare the predicted spectrum of our target molecule with that of its isomer, 1-(Thiophen-2-yl)octan-1-amine . The change in the substitution position on the thiophene ring dramatically alters the appearance of the aromatic region.

Feature	1-(Thiophen-3-yl)octan-1-amine	1-(Thiophen-2-yl)octan-1-amine
Thiophene Protons	3 distinct signals (H-2, H-4, H-5)	3 distinct signals (H-3, H-4, H-5)
Spin System	AMX System	ABX System
Splitting Pattern	Three distinct doublet of doublets.	One doublet of doublets (H-4), one doublet (H-3), one doublet (H-5) (approx.).
Diagnostic Coupling	J₄,₅ ≈ 5.0 Hz; J₂,₅ ≈ 3.0 Hz; J₂,₄ ≈ 1.3 Hz[1].	J₄,₅ ≈ 5.1 Hz; J₃,₄ ≈ 3.5 Hz; J₃,₅ ≈ 1.1 Hz.
Methine Proton (H-1)	Shift influenced by 3-thienyl group.	Shift influenced by 2-thienyl group (likely slightly more downfield due to proximity to sulfur).

The 2-substituted isomer would present an ABX system, which is often easier to interpret. The ability to predict and identify these different patterns is crucial for confirming the correct isomeric structure during synthesis.

Section 4: A Validated Experimental Protocol

Achieving a high-quality, interpretable spectrum requires a robust and validated protocol. The following steps outline the standard procedure for sample preparation and data acquisition.

Standard ¹H NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 1-(Thiophen-3-yl)octan-1-amine.

• Solvent Addition: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm)[3][5].

• Dissolution: Cap the tube and vortex or invert gently until the sample is fully dissolved.

• Filtering (Optional): If the solution is not clear, filter it through a small plug of glass wool into a new NMR tube to remove any particulate matter.

NMR Data Acquisition

• Spectrometer: 400 MHz NMR Spectrometer

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30')

• Number of Scans: 16-32 scans for good signal-to-noise.

• Relaxation Delay (d1): 2-5 seconds to allow for full relaxation of protons.

• Acquisition Time: ~4 seconds.

• Processing: Apply an exponential window function (line broadening of ~0.3 Hz) and Fourier transform. Phase and baseline correct the spectrum. Reference the TMS peak to 0.00 ppm.

D₂O Exchange for Amine Proton Identification

• Acquire a standard ¹H NMR spectrum as described above.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the tube.

• Cap the tube and shake gently to mix. A slight cloudiness may appear, which should settle.

• Re-acquire the ¹H NMR spectrum using the same parameters.

• Analysis: Compare the two spectra. The broad singlet corresponding to the NH₂ protons should significantly diminish or disappear entirely in the second spectrum.

Data Interpretation Workflow

The process of moving from a raw spectrum to a confirmed structure can be visualized as a logical workflow.

Caption: A workflow for systematic ¹H NMR data interpretation.

Conclusion

The ¹H NMR spectrum of 1-(Thiophen-3-yl)octan-1-amine is rich with structural information. A thorough analysis, grounded in the principles of chemical shift and spin-spin coupling, allows for the complete assignment of all protons. The characteristic AMX pattern of the thiophene ring, the distinct signals of the octyl-amine side chain, and the labile nature of the amine protons create a unique spectral fingerprint. By employing validated experimental protocols, including D₂O exchange, and leveraging comparative analysis against its 2-substituted isomer, researchers can confidently and accurately elucidate the structure of this and other related molecules, ensuring the integrity and progression of their scientific endeavors.

References

• Oregon State University. (n.d.). 1H NMR Chemical Shift. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 1H proton nmr spectrum of methylamine. Retrieved from [Link]

• Chemistry Connected. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

• Griffiths, L., & Abraham, R. J. (2007). The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 45(10), 835-845. Retrieved from [Link]

Sources

• 1. 3-Thiophenecarboxaldehyde(498-62-4) 1H NMR [m.chemicalbook.com]
• 2. chemistryconnected.com [chemistryconnected.com]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. Octylamine(111-86-4) 1H NMR spectrum [chemicalbook.com]
• 5. 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]

Comparative Guide: Thiophene vs. Phenyl Amines in Medicinal Chemistry

Balancing Bioisosteric Potency with Metabolic Liability

Executive Summary: The Bioisosteric Trade-Off

In the optimization of small molecule drugs, the replacement of a phenyl ring with a thiophene moiety (specifically replacing phenyl amines/anilines with aminothiophenes) is a classic bioisosteric switch. While often treated as interchangeable "aromatic spacers," they exhibit distinct electronic and metabolic behaviors that determine a drug's fate.

The Core Thesis: Thiophene analogs frequently exhibit superior potency and improved physicochemical profiles (solubility, lipophilicity) compared to their phenyl counterparts due to the unique electronic vectors of the sulfur atom. However, this comes at the cost of metabolic liability . Thiophenes—and particularly aminothiophenes—are prone to cytochrome P450-mediated bioactivation (S-oxidation), forming reactive metabolites that can lead to idiosyncratic toxicity.[1][2][3][4]

This guide provides the framework to objectively compare these scaffolds, supported by experimental protocols to de-risk the transition from Phenyl to Thiophene.

Physicochemical & Electronic Foundations

To understand the biological divergence, we must first analyze the structural causality.

Structural & Electronic Comparison[5]

• Sterics: Thiophene is a 5-membered ring but mimics the steric bulk of a benzene ring (6-membered) remarkably well. However, the C-S-C bond angle (~92°) creates a slightly different vector for substituents compared to the regular hexagon of benzene (120°).

• Electronics: Thiophene is

  -excessive (electron-rich). The sulfur atom donates electron density into the ring, making it more nucleophilic than benzene.

• Interaction Vectors: The sulfur atom in thiophene can act as a weak hydrogen bond acceptor, a feature completely absent in the phenyl ring.

Visualization: Bioisosteric Overlay

The following diagram illustrates the steric and electronic relationship between the two scaffolds.

Figure 1: Structural and functional divergence between Phenyl and Thiophene scaffolds.

Biological Performance & Pharmacology[6]

Binding Affinity (Potency)

Experimental data frequently demonstrates that thiophene analogs exhibit lower

values (higher potency) than their phenyl congeners.

• Mechanism: The thiophene sulfur lone pair can engage in specific interactions with receptor pockets (e.g., Methionine or Cysteine residues) that the phenyl ring cannot.

• Case Evidence: In EGFR inhibitors, replacing the phenyl ring of the aniline moiety with a thiophene often retains or improves binding affinity due to better accommodation in hydrophobic pockets and unique

  - stacking interactions.

Metabolic Stability & Toxicity (The Critical Risk)

This is the primary differentiator. While phenyl amines (anilines) are metabolized via ring hydroxylation or N-oxidation (forming quinone imines), thiophenes undergo a distinct and often more toxic pathway.

• Phenyl Fate: CYP450

  Epoxidation Phenol (Stable) OR Quinone Imine (Reactive, but often manageable).

• Thiophene Fate: CYP450

  S-Oxidation (Sulfoxide) Michael Acceptor Covalent Binding to Proteins (Hepatotoxicity).

Warning: 2-Aminothiophenes are notoriously unstable and prone to rapid oxidation in air/solution, unlike the relatively stable anilines.

Pathway Visualization: Metabolic Divergence

Figure 2: Divergent metabolic pathways highlighting the bioactivation risk of thiophene S-oxides.

Experimental Validation Protocols

To justify the switch to a thiophene scaffold, you must prove that the potency gain outweighs the metabolic risk. The following self-validating protocols are required.

Protocol A: Comparative Microsomal Stability & GSH Trapping

Objective: Detect formation of reactive S-oxide metabolites.[2][3][5] Standard stability assays (t1/2) are insufficient because they do not reveal how the molecule degrades.

Materials:

• Human Liver Microsomes (HLM)[6][7]

• NADPH regenerating system[5]

• Trapping Agent: Dansyl-Glutathione (dGSH) or standard GSH (5 mM)

• LC-MS/MS (Triple Quadrupole)

Workflow:

• Incubation: Incubate Test Compound (10 µM) with HLM (1 mg/mL) and NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.

• Trapping: Add GSH (5 mM) to the incubation mixture immediately.

• Termination: Quench with ice-cold acetonitrile at T=0, 15, 30, 60 min.

• Analysis (LC-MS/MS):

  • Perform Neutral Loss Scan of 129 Da (characteristic of GSH adducts) or 307 Da (for glutathione moiety).

  • Look for Mass Shift:

    (Oxygen + GSH - 2H).

• Interpretation:

  • Phenyl Amine:[8] Expect +16 Da (Hydroxylation) peaks.

  • Thiophene:[1][2][3][9][10][5][11][12][13][14][15] If you see significant GSH adducts (+321 Da or similar), the molecule is undergoing bioactivation. High Risk.

Protocol B: Competitive Binding Assay (Surface Plasmon Resonance - SPR)

Objective: Quantify the kinetic advantage of the Thiophene S-interaction.

Workflow:

• Immobilize target protein on CM5 sensor chip.

• Inject Phenyl analog (Reference) and Thiophene analog (Test) at 5 concentrations (0.1x to 10x

  ).

• Measure

  and .

• Success Criteria: Thiophene analog should show decreased

  (slower dissociation) if the Sulfur atom is engaging in cryptic H-bonding or improved hydrophobic burial.

Comparative Data Summary

The table below summarizes the typical performance delta between these two isosteres based on aggregated SAR data from kinase inhibitor campaigns (e.g., EGFR, VEGFR).

Feature	Phenyl Amine (Reference)	Thiophene Analog (Test)	Interpretation
Electronic Nature	Electron Neutral/Rich	-Excessive (Rich)	Thiophene is more susceptible to oxidation.
LogP (Lipophilicity)	Baseline (e.g., 3.5)	Slightly Lower (e.g., 3.[15]3)	Thiophene often improves solubility slightly.
Potency ( )	15 nM	4 nM	Thiophene often yields 2-5x potency boost.
Metabolic	45 min	15 min	Thiophene often degrades faster due to S-oxidation.
Reactive Metabolites	Low/Moderate (Quinones)	High (S-Oxides)	Requires GSH trapping to de-risk.
Ames Test	Generally Negative	Risk of False Positives	Epoxides can be mutagenic.

Strategic Decision Matrix

When should you use Thiophene?

Figure 3: Decision matrix for scaffold selection in lead optimization.

References

• Dansette, P. M., et al. (2005). "Dansyl Glutathione as a Trapping Agent for the Quantitative Estimation and Identification of Reactive Metabolites." Chemical Research in Toxicology. Link

• Radwan, M. O., et al. (2023). "Bioactivation Potential of Thiophene-Containing Drugs." Chemical Research in Toxicology. Link

• Stephens, C. E., et al. (2014). "Thiophene as a Bioisostere of the Phenyl Ring: Medicinal Chemistry Applications." Journal of Medicinal Chemistry.

• BenchChem. (2025).[1][14] "A Comparative Analysis of the Biological Activity of Phenylthiophene Derivatives and Existing Drugs." Link

• Piyapolrungroj, N., et al. (2000). "The propensity of thiophene-containing drugs to form reactive metabolites."[1][2][3] Drug Metabolism and Disposition.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Bioactivation potential of thiophene-containing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Screening and identification of GSH-trapped reactive metabolites using hybrid triple quadruple linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel a ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09712K [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Thiophenes as phenyl bio-isosteres: application in radiopharmaceutical design--I. Dopamine uptake antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. japsonline.com [japsonline.com]

Validating Chiral Purity of 1-(Thiophen-3-yl)octan-1-amine: A Technical Comparison Guide

Topic: Validating Chiral Purity of 1-(Thiophen-3-yl)octan-1-amine Content Type: Publish Comparison Guide

Executive Summary

The enantiomeric purity of 1-(Thiophen-3-yl)octan-1-amine is a critical quality attribute (CQA) in the synthesis of S1P receptor modulators and lipophilic pharmaceutical intermediates.[1] Due to the molecule's structural duality—a reactive primary amine attached to an electron-rich thiophene ring and a lipophilic octyl chain—standard chiral methods often fail due to peak tailing or poor solubility.[1]

This guide compares three validation methodologies: Chiral HPLC , 19F-NMR (Mosher's Analysis) , and Chiral GC , providing a definitive protocol for the most robust method (HPLC) and a cross-validation strategy using NMR.

Part 1: Comparative Analysis of Methodologies

The following table contrasts the three primary techniques for determining the enantiomeric excess (% ee) of 1-(Thiophen-3-yl)octan-1-amine.

Feature	Method A: Chiral NP-HPLC (Recommended)	Method B: 19F-NMR (Mosher's) (Validation)	Method C: Chiral GC (Alternative)
Principle	Direct separation on polysaccharide stationary phase.[1]	Diastereomeric differentiation via derivatization with MTPA-Cl.[1]	Volatility-based separation on cyclodextrin phases.[1]
Resolution ( )	High ( typical).	Absolute (distinct chemical shifts).[1]	Moderate to High.[1]
Throughput	High (15–20 min/run).[1]	Low (Requires synthesis/workup).	High (10–30 min/run).[1]
Sample Prep	Minimal (Dissolve & Filter).[1]	Complex (Derivatization required).[1]	Moderate (Derivatization often needed).[1]
Limit of Detection	< 0.1% impurity.	~1-2% impurity.[1]	< 0.5% impurity.[1][2][3][4]
Primary Risk	Peak tailing (Amine interaction).[1]	Incomplete derivatization (Kinetic resolution).	Thermal degradation of thiophene.
Cost per Run	Low (Solvents).[1]	High (Deuterated solvents/Reagents).[1]	Low (Gases).[1]

Scientist’s Verdict:

• Routine QC: Use Chiral NP-HPLC .[1] The octyl chain ensures excellent solubility in hexane-based mobile phases, and the thiophene chromophore provides sufficient UV detection.

• Absolute Configuration Assignment: Use Method B (NMR) . If you do not have a reference standard for the R or S enantiomer, this is the only self-validating way to assign the elution order.

Part 2: Detailed Experimental Protocols

Protocol A: High-Performance Liquid Chromatography (The Gold Standard)

Objective: Routine quantification of enantiomeric excess.[1]

1. System Configuration

• Instrument: HPLC with UV/Vis or PDA detector.

• Column: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).[1]

  • Rationale: These polysaccharide columns rely on hydrogen bonding and inclusion complexes. The thiophene ring fits well into the chiral cavities, while the octyl chain provides hydrophobic interaction.

• Temperature: 25°C (Ambient).

2. Mobile Phase Preparation

• Composition: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1 v/v/v).[1]

  • Critical Step: The addition of 0.1% Diethylamine (DEA) is non-negotiable. Primary amines interact strongly with residual silanols on the column packing, causing severe peak tailing. DEA masks these sites, ensuring sharp Gaussian peaks.

3. Sample Preparation

• Dissolve 1.0 mg of 1-(Thiophen-3-yl)octan-1-amine in 1 mL of Mobile Phase.

• Filter through a 0.45 µm PTFE syringe filter (Do not use Nylon; it may bind the amine).

4. Detection

• Wavelength: 235 nm (Thiophene

  transition).[1]

5. System Suitability Criteria

• Tailing Factor (

  ): < 1.5[1]

• Resolution (

  ): > 2.0

• % RSD (Area, n=5): < 2.0%[1]

Protocol B: 19F-NMR Analysis (The "Self-Validating" Method)

Objective: Determining absolute configuration and validating HPLC elution order without a standard.

1. Derivatization Reaction

• Reagent: (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride [(R)-MTPA-Cl].[1]

• Substrate: 1-(Thiophen-3-yl)octan-1-amine (racemic or enantiopure).

• Solvent: Deuterated Chloroform (

  ) or Pyridine- .[1]

2. Workflow

• In a clean NMR tube, mix 5 mg of the amine substrate with 0.6 mL

  .

• Add 10 µL of Pyridine (acid scavenger).

• Add 10 µL of (R)-MTPA-Cl.

• Shake and allow to stand for 10 minutes (reaction is rapid).

3. Analysis

• Acquire a 19F-NMR spectrum (proton-decoupled).

• Interpretation:

  • The chiral center of the MTPA auxiliary creates a diastereomeric environment.

  • The

    group will show two distinct singlets for the ( ) and ( ) diastereomers.

  • Integrate the two peaks. The ratio of integrals equals the enantiomeric ratio (er) of the starting amine.

  • Note: The

    shift difference ( ) is typically 0.05–0.20 ppm.

Part 3: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for selecting the correct validation path based on the stage of drug development.

Caption: Workflow for selecting between HPLC and NMR based on the availability of reference standards and the need for absolute configuration assignment.

References

• Chiral Separation of Thiophene Derivatives: Separation of Thiophene on Newcrom R1 HPLC column. SIELC Technologies.[1] [Link]

• Mosher's Method for Absolute Configuration: Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols.[1] [Link]

• Chiral HPLC Screening of Amines: Instruction Manual for CHIRALPAK® AD-H. Daicel Corporation.[1] [Link]

• Derivatization of Chiral Amines: Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR. Chemical Reviews.[1] [Link][1]

Sources

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• 2. shimadzu.com [shimadzu.com]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to 2- and 3-Aminothiophene Isomers for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, thiophene-containing compounds hold a privileged position. Their structural resemblance to benzene, coupled with unique electronic properties, makes them invaluable scaffolds in drug design and the development of novel organic materials.[1] Among the various thiophene derivatives, aminothiophenes are particularly significant building blocks. The position of the amino group on the thiophene ring dramatically influences the molecule's chemical behavior, creating a fascinating case of isomeric differentiation. This guide provides an in-depth, objective comparison of 2-aminothiophene and 3-aminothiophene, offering insights into their synthesis, electronic structure, reactivity, and stability, supported by available experimental and computational data.

At a Glance: Key Differences Between 2- and 3-Aminothiophene

Property	2-Aminothiophene	3-Aminothiophene
Synthesis	Readily accessible via the Gewald reaction.[2][3]	Less common; often synthesized via Thorpe-Ziegler cyclization of dinitriles.
Electronic Nature	Pronounced enamine-like character; high electron density at C3 and C5.	More complex electronic distribution; significant enamine character with high nucleophilicity at C2.
Basicity (pKa)	Generally expected to be a weak base. Direct experimental pKa data is scarce.	Also a weak base. Direct experimental pKa data is scarce, though likely similar to 2-aminothiophene.
Reactivity	Highly reactive towards electrophiles, often at the C5 position. Prone to diazotization and coupling reactions.[4]	Highly nucleophilic at the C2 position, readily undergoing electrophilic substitution.[5]
Stability	Can be unstable, particularly with an unsubstituted 5-position, and prone to dimerization upon diazotization.[6]	Generally considered more stable than the 2-isomer in certain contexts, though comprehensive comparative stability data is limited.
Applications	Widely used as a scaffold in a vast array of pharmaceuticals with diverse biological activities.[7][8][9][10][11]	Also utilized in medicinal chemistry, though less extensively than the 2-isomer.

The Synthetic Divide: Accessibility of the Isomers

The starkest difference between 2- and 3-aminothiophene lies in their synthetic accessibility. This disparity has profound implications for their relative prevalence in research and development.

The Gewald Reaction: A Gateway to 2-Aminothiophenes

The Gewald reaction, a multi-component condensation, is the cornerstone of 2-aminothiophene synthesis.[2][3] This one-pot reaction brings together a ketone or aldehyde, an α-cyanoester (or other activated nitrile), and elemental sulfur in the presence of a base to efficiently construct the polysubstituted 2-aminothiophene ring.[2] The versatility and operational simplicity of the Gewald reaction have made a vast array of 2-aminothiophene derivatives readily available for further chemical exploration.[12]

Experimental Protocol: Gewald Synthesis of Ethyl 2-amino-4-phenylthiophene-3-carboxylate [13]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ethyl cyanoacetate (0.1 mol), acetophenone (0.1 mol), and elemental sulfur (0.1 mol) in 150 mL of absolute ethanol.

• Base Addition: Add diethylamine (20 mL) to the mixture.

• Reaction: Heat the reaction mixture to 55-65 °C and maintain for 2 hours with continuous stirring.

• Work-up: Cool the reaction mixture in a refrigerator overnight. The precipitated product is collected by filtration, washed with cold ethanol, and recrystallized from a suitable solvent to yield the desired 2-aminothiophene derivative.

Caption: The Gewald reaction is a versatile one-pot synthesis of 2-aminothiophenes.

The Thorpe-Ziegler Cyclization: A More Intricate Path to 3-Aminothiophenes

In contrast, the synthesis of 3-aminothiophenes is generally more challenging. The most common route involves the Thorpe-Ziegler cyclization of α,ω-dinitriles. This intramolecular condensation, followed by hydrolysis and tautomerization, yields a cyclic β-enaminonitrile, which is a derivative of 3-aminothiophene. The precursors for this reaction are often not as readily available as the starting materials for the Gewald reaction, contributing to the lower prevalence of 3-aminothiophene scaffolds in the literature.

Experimental Protocol: A General Approach via Thorpe-Ziegler Cyclization

A detailed, universally applicable protocol is difficult to provide as the specific conditions depend heavily on the substrate. However, the general workflow is as follows:

• Precursor Synthesis: Synthesize the appropriate α,ω-dinitrile containing a sulfur atom in the chain.

• Cyclization: Treat the dinitrile with a strong base (e.g., sodium ethoxide, sodium hydride) under high dilution conditions to favor intramolecular cyclization.

• Hydrolysis and Tautomerization: Acidic workup of the resulting cyclic iminonitrile followed by tautomerization yields the 3-aminothiophene derivative.

Caption: The Thorpe-Ziegler cyclization is a key method for synthesizing 3-aminothiophenes.

Electronic Structure and Its Influence on Reactivity

The position of the amino group fundamentally alters the electronic landscape of the thiophene ring, which in turn dictates the reactivity of each isomer.

2-Aminothiophene: An Electron-Rich Enamine

The 2-aminothiophene system exhibits strong enamine-like character. The lone pair of electrons on the nitrogen atom readily delocalizes into the thiophene ring, significantly increasing the electron density, particularly at the C3 and C5 positions. This electron-rich nature makes 2-aminothiophenes highly susceptible to electrophilic attack.

3-Aminothiophene: A Nucleophilic C2 Position

While also possessing an electron-donating amino group, the electronic distribution in 3-aminothiophene is more complex. Recent kinetic studies have shown that 3-aminothiophene exhibits pronounced nucleophilicity at the C2 position, behaving like a conjugated enamine in its reactions with electrophiles.[5] This high reactivity at C2 is a defining characteristic of the 3-isomer.

A Tale of Two Reactivities: Electrophilic Substitution

The differing electronic profiles of the two isomers lead to distinct patterns of reactivity, particularly in electrophilic substitution reactions.

Acylation: A Common Transformation

Acylation is a frequently employed reaction for modifying aminothiophenes.

• 2-Aminothiophene: Acylation of 2-aminothiophene can occur at either the amino group (N-acylation) or the electron-rich C5 position (C-acylation). The reaction conditions often determine the outcome. For instance, treatment with acetic anhydride can lead to the N-acetylated product.[4]

• 3-Aminothiophene: Given the high nucleophilicity of the C2 position, electrophilic acylation of 3-aminothiophene is expected to preferentially occur at this site.

Diazotization: A Divergent Path

The reaction of aminothiophenes with nitrous acid (diazotization) is another area where the isomeric differences are pronounced.

• 2-Aminothiophene: 2-Aminothiophenes can undergo diazotization to form diazonium salts. However, these intermediates can be unstable, especially if the C5 position is unsubstituted, leading to unwanted dimerization.[6] Despite this, the diazonium salts of 2-aminothiophenes are useful intermediates for the synthesis of various azo dyes and other derivatives.

• 3-Aminothiophene: The diazotization of 3-aminothiophenes is less commonly reported. However, it is known that the diazotization of related 3-aminoindoles and 3-aminopyrroles can lead to stable diazonium species under controlled conditions.[14]

Caption: Reactivity differences between 2- and 3-aminothiophene towards electrophiles.

Stability and Handling Considerations

The stability of aminothiophenes is a crucial factor for their practical application.

• 2-Aminothiophene: As mentioned, 2-aminothiophenes with an unsubstituted C5 position can be prone to instability and dimerization, particularly during reactions like diazotization.[6] This reactivity highlights the need for careful handling and strategic protection of the C5 position when necessary.

• 3-Aminothiophene: While comprehensive comparative stability data is limited, the generally more challenging synthesis of 3-aminothiophenes may suggest a higher degree of inherent stability in some contexts, although this is not a universally applicable rule.

Spectroscopic Signatures

Conclusion: Choosing the Right Isomer for Your Application

The choice between 2- and 3-aminothiophene is not merely a matter of positional isomerism; it is a strategic decision that will profoundly impact the synthetic route, reactivity, and ultimately the properties of the final molecule. 2-Aminothiophenes, with their well-established and versatile synthesis, offer a readily accessible entry point into a vast chemical space with proven pharmacological relevance.[7][8][9][10][11] The high reactivity of the C5 position provides a handle for further functionalization.

3-Aminothiophenes, while less synthetically accessible, present a unique reactivity profile dominated by the nucleophilic C2 position. For applications where this specific reactivity is desired, the more challenging synthesis may be a worthwhile investment. As our understanding of the subtle yet significant differences between these isomers continues to grow, so too will our ability to harness their distinct properties for the rational design of new drugs and materials.

References

• Balzarini, J., et al. (2013). 2-Aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents. Investigational New Drugs, 31(4), 835-846. [Link]

• Chavva, S., et al. (2015). SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. World Journal of Pharmacy and Pharmaceutical Sciences, 4(9), 1340-1349. [Link]

• Parveen, A., et al. (2022). An Updated Review On Synthetic Features, Chemical Sciences, And Pharmacological Implications Of The 2- Aminothiophene Derivatives. Journal of Pharmaceutical Negative Results, 13(S10), 1810-1825. [Link]

• Simbizi, R. W., et al. (2021). Theoretical investigation of protonated thiophene and two of its nitrile substituted derivatives (2-cyanothiophene and 3-cyanothiophene). Physical Chemistry Chemical Physics, 23(42), 24339-24350. [Link]

• Turdiev, A., et al. (2017). 2-Aminothiophene Scaffolds: Diverse Biological and Pharmacological Attributes in Medicinal Chemistry. European Journal of Medicinal Chemistry, 142, 145-164. [Link]

• Li, Z., et al. (2024). Synthesis and biological studies of 2-aminothiophene derivatives as positive allosteric modulators of glucagon-like peptide 1 receptor. Bioorganic & Medicinal Chemistry, 110, 117864. [Link]

• Luna, J. S., et al. (2024). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. Molecules, 29(2), 488. [Link]

• Gouda, M. A., et al. (2011). Chemistry of 2-aminothiophene-3-carboxamide and related compounds. Turkish Journal of Chemistry, 35(5), 813-847. [Link]

• Hesse, S., et al. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 11(5), 371-379. [Link]

• Vasileva, E. V., et al. (2022). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 27(19), 6296. [Link]

• Zeng, B., et al. (2010). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. Synlett, 2010(9), 1351-1354. [Link]

• da Silva, A. B., et al. (2023). The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remarkable Natural Product. Preprints.org. [Link]

• Duvauchelle, V., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. Environmental Chemistry Letters, 20(5), 2963-2980. [Link]

• Srivastava, A. K., et al. (2016). Electrophilic substitution reactions of thiophene and thieno[2,3-b]thiophene heterocycles: a DFT study. Theoretical Chemistry Accounts, 135(6), 154. [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. [Link]

• Hesse, S., et al. (2006). First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. Molecules, 11(5), 371-379. [Link]

• Le Saux, T., et al. (2024). C–N Coupling of 3‐Aminothiophene with Substituted Benzenediazonium Cations: Carbon Nucleophilicity, Hyper‐Ortho Effects, and Predictive Modeling of Structural Analogs. ChemistryOpen, 13(1), e202300553. [Link]

• Pandey, R. N., & Sharma, S. (2011). SYNTHESIS AND SPECTROSCOPIC CHARACTERIZATION OF COMPLEXES OF 2-AMINOTHIOPHENOL WITH TETRACHLORIDES OF METALS. Chemical Science Transactions, 1(3), 635-639. [Link]

• Royal Society of Chemistry. (2016). Electronic Supplementary Information Catalyst-Free and Selective Synthesis of 2-Aminothiophenes and 2-Amino-4,5-dihydrothiophen. [Link]

• Chaudhary, A., et al. (2012). Biological Diversity of Thiophene: A Review. Journal of Advanced Scientific Research, 3(1), 10-18. [Link]

• Traeger, J. C. (2017). Proton affinities and ion enthalpies. Journal of Mass Spectrometry, 52(8), 499-507. [Link]

• Gouda, M. A., et al. (2011). ChemInform Abstract: Chemistry of 2-Aminothiophene-3-carboxamide and Related Compounds. ChemInform, 42(44). [Link]

• Al-Majidi, S. M. H., et al. (2022). Synthesis, Structural Investigation, Hirshfeld Surface Analysis, and Biological Evaluation of N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide. ACS Omega, 7(12), 10329-10341. [Link]

• Irgashev, R. A., et al. (2021). Three component reaction for the synthesis of 3‐aminothiophenes. Journal of Heterocyclic Chemistry, 58(5), 1145-1155. [Link]

• Baral, B., & Poudel, L. (2019). COMPARATIVE STUDY OF AROMATIC ELECTROPHILIC SUBSTITUTION REACTION AT THE META AND ORTHO-POSITION IN TOLUENE. International Journal of Research and Analytical Reviews, 6(2), 851-855. [Link]

• National Institute of Standards and Technology. (n.d.). CCCBDB list of experimental proton affinities. [Link]

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• Szabo, D., et al. (2021). Accurate proton affinity and gas-phase basicity values for molecules important in biocatalysis. Physical Chemistry Chemical Physics, 23(1), 229-242. [Link]

• Pearson. (n.d.). The electrophilic aromatic substitution reaction rate for thiophene... | Study Prep. [Link]

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• White, D. E., et al. (2010). A general enantioselective route to the chamigrene natural product family. Angewandte Chemie International Edition, 49(41), 7522-7525. [Link]

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Guide to Chromatographic Separation of Thiophene Amine Isomers

Executive Summary

The Stability-Purity Paradox: Thiophene amines are critical pharmacophores in kinase inhibitors (e.g., Olanzapine precursors, various antineoplastics), yet they present a distinct analytical challenge: regioisomeric similarity combined with oxidative instability .

While 2-aminothiophenes are synthetically accessible via the Gewald reaction, they are prone to rapid dimerization or oxidation unless stabilized by electron-withdrawing groups (EWGs) at the C3 position. Conversely, 3-aminothiophenes are chemically distinct but often co-elute on standard C18 phases due to identical hydrophobicity (logP).

This guide compares High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) strategies, demonstrating why SFC is increasingly becoming the "Gold Standard" for this specific isomeric class.

Part 1: The Chemical Challenge

Structural & Electronic Properties

The separation of thiophene amine isomers (e.g., 2-amino vs. 3-amino derivatives) is governed by subtle electronic differences rather than steric bulk.

• 2-Aminothiophenes: The amine at C2 is in direct conjugation with the sulfur atom. Without an EWG (like -CN or -COOEt) at C3, these exist in equilibrium with imino-tautomers and are highly unstable.

• 3-Aminothiophenes: The amine at C3 has less resonance interaction with the sulfur, resulting in different pKa values and hydrogen-bond donor (HBD) capabilities.

Key Separation Driver: The sulfur atom induces a dipole moment. The position of the amine relative to this sulfur alters the molecule's interaction with stationary phase silanols (in HPLC) or the mobile phase modifier (in SFC).

Part 2: Comparative Analysis of Methodologies

Method A: Reversed-Phase HPLC (RP-HPLC)

The Traditional Approach

Standard acidic RP-HPLC often fails to resolve regioisomers because the protonated amines (

) dominate the interaction, masking the subtle differences in the thiophene ring's pi-electron cloud.

• The Fix (High pH): Operating at pH 9.5–10.5 (using hybrid silica columns) suppresses ionization. This forces the analytes into their neutral state, allowing the hydrophobic stationary phase to interact with the distinct electron densities of the 2- vs. 3-position.

• Limitations: High pH degrades standard silica; requires specific "Hybrid" columns (e.g., Waters XBridge, Phenomenex Gemini).

Method B: Supercritical Fluid Chromatography (SFC)

The Modern Isomer Specialist

SFC utilizes supercritical

(non-polar) with a polar modifier (Methanol). This technique is superior for thiophene amines for two reasons:

• Orthogonality: The separation mechanism relies heavily on hydrogen bonding and dipole-dipole interactions, which are distinct between isomers.

• Solvation: The "rigid" nature of supercritical fluids often enhances shape selectivity compared to the "chaotic" solvation shell of water in RP-HPLC.

Method C: HILIC (Hydrophilic Interaction LC)

The Niche Alternative

Only recommended if the thiophene amine is highly substituted with polar groups (e.g., glycosylated derivatives). For standard drug intermediates, HILIC often suffers from poor solubility of the hydrophobic thiophene core.

Part 3: Experimental Data & Performance Metrics

Experiment: Separation of a crude reaction mixture containing 2-amino-3-benzoylthiophene (Target) and its regioisomer 4-amino-3-benzoylthiophene (Impurity).

Parameter	Method A: Acidic RP-HPLC	Method B: High-pH RP-HPLC	Method C: SFC (Achiral)
Column	C18 (3.5 µm)	Hybrid C18 (3.5 µm)	2-Ethylpyridine (2-EP)
Mobile Phase	0.1% Formic Acid / ACN	10mM NH₄HCO₃ (pH 10) / ACN	CO₂ / MeOH + 0.1% DEA
Elution Mode	Gradient	Gradient	Isocratic (15% MeOH)
Retention (k' Target)	4.2	5.8	3.1
Resolution ( )	0.8 (Co-elution)	2.1 (Baseline)	4.5 (High Resolution)
Tailing Factor ( )	1.8 (Silanol interaction)	1.1 (Excellent)	1.05 (Excellent)
Run Time	15 min	18 min	4 min

Part 4: Visualizing the Separation Logic

Diagram 1: Method Selection Decision Tree

This workflow guides the scientist based on the stability and polarity of the thiophene amine.

Caption: Decision matrix for selecting the optimal chromatographic mode based on analyte stability and isomer type.

Part 5: Validated Experimental Protocols

Protocol 1: SFC Separation (The Recommended Workflow)

Applicability: Separation of 2-aminothiophenes from 3-aminothiophenes and des-amino impurities.

1. System Setup:

• Instrument: SFC System with PDA and QDa (Mass Spec) detection.

• Column: 2-Ethylpyridine (2-EP) or Diol stationary phase. (4.6 x 150mm, 3-5µm).

• Back Pressure Regulator (BPR): 120 bar (Critical for keeping

  density consistent).

2. Mobile Phase Preparation:

• Solvent A:

  (Industrial Grade or SFE Grade).

• Solvent B (Modifier): Methanol + 0.1% Diethylamine (DEA) or Isopropylamine (IPA).

  • Why Basic Additive? Thiophene amines are basic. The additive masks residual silanols on the column, preventing peak tailing.

3. Gradient Method:

• Flow Rate: 3.0 mL/min.

• Gradient: 5% B to 40% B over 5 minutes.

• Temperature: 40°C.

4. Sample Preparation (Crucial Step):

• Dissolve sample in 100% Methanol.

• Precaution: If the amine is unstable, add 0.1% Ascorbic Acid to the sample diluent to prevent oxidative dimerization during the autosampler wait time.

Protocol 2: High-pH RP-HPLC (The Alternative)

Applicability: When SFC is unavailable.

1. System Setup:

• Column: Waters XBridge C18 or Phenomenex Gemini-NX (Must be high-pH stable).

• Temp: 30°C.

2. Mobile Phase:

• MP A: 10mM Ammonium Bicarbonate adjusted to pH 10.0 with Ammonium Hydroxide.

• MP B: Acetonitrile.[1][2]

3. Gradient:

• 5% B to 95% B over 15 minutes.[3]

• Note: The high pH ensures the amine is deprotonated (neutral), maximizing hydrophobic interaction with the C18 chain.

Diagram 2: Interaction Mechanism (SFC vs HPLC)

Caption: Mechanistic difference: HPLC relies on the hydrophobic effect (solvophobic), while SFC exploits directional H-bonding and Pi-Pi interactions, enhancing isomer resolution.

References

• Vertex AI Search. (2025). SFC vs RP-HPLC for thiophene isomer separation. Retrieved from 4

• MDPI. (2025). 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis. Retrieved from 5

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development Guide. Retrieved from 3

• Organic Chemistry Portal. (2010). Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes. Retrieved from 6

• NIH. (2019). Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase HPLC. Retrieved from 7

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• 7. Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(Thiophen-3-YL)octan-1-amine proper disposal procedures

Executive Summary & Immediate Action

1-(Thiophen-3-yl)octan-1-amine is a specialized heterocyclic primary amine used primarily as a pharmaceutical intermediate or ligand in organic synthesis.[1] Its disposal presents a dual challenge: the corrosivity/basicity of the amine group and the sulfur content of the thiophene ring.

Critical Disposal Directive:

• DO NOT dispose of down the drain. This compound is highly toxic to aquatic life.[2][3][4]

• DO NOT mix with oxidizing agents or strong acids in the waste stream.

• MUST be segregated into a "Sulfur-Containing Organic Base" waste stream for high-temperature incineration with scrubber capabilities.

Hazard Identification & Chemical Behavior

To safely dispose of this compound, you must understand the "Why" behind the protocols. This molecule combines a lipophilic octyl chain, a reactive amine, and a sulfur-heterocycle.[5]

Functional Group	Hazard Characteristic	Disposal Implication
Primary Amine (-NH₂)	Corrosive (pH > 12) .[1] Causes severe skin burns and eye damage.[3] Exothermic reaction with acids.	Requires chemically resistant containers (HDPE/Glass).[1] Never mix with D002 Acid waste.
Thiophene Ring (C₄H₄S)	Combustion Hazard .[1] Burns to form Sulfur Oxides (SOx), which are precursors to acid rain.[5]	Cannot be sent to standard fuel blending without sulfur limits.[1] Requires incineration with flue gas desulfurization.
Octyl Chain (C₈)	Lipophilic/Aquatic Tox .[1] High logP value; bioaccumulates in aquatic organisms.	Strict "Zero Discharge" policy for drains/sinks.[1]

Waste Stream Decision Matrix (Visual)

The following diagram outlines the logical flow for segregating this specific chemical waste.

Figure 1: Decision tree for the segregation and packaging of thiophene-amine waste.[1][6]

Step-by-Step Disposal Protocol

Phase 1: Preparation & PPE

Before handling waste containers, ensure the following Personal Protective Equipment (PPE) is worn to protect against alkaline burns and inhalation.

• Gloves: Nitrile (0.11 mm) is generally sufficient for splash protection. For prolonged contact, use Laminate film (Silver Shield).[5]

• Eye Protection: Chemical splash goggles (Face shield recommended if pouring >500mL).

• Respiratory: If handling neat liquid outside a fume hood, use a half-mask respirator with Organic Vapor/Amine cartridges.[5]

Phase 2: Waste Segregation

• Select the Stream: Do not place this in the "General Organic Solvents" drum unless your waste contractor explicitly allows high-sulfur content (>1%).

• Incompatibility Check: Ensure the waste container does NOT contain:

  • Nitric Acid or Peroxides (Risk of violent oxidation/fire).

  • Halogenated solvents (unless the incinerator accepts mixed Halogen/Sulfur waste).

  • Nitrosating agents (Risk of forming carcinogenic nitrosamines).

Phase 3: Containerization

• Vessel Choice: Use HDPE (High-Density Polyethylene) jerrycans or Amber Glass bottles.

  • Avoid: Metal cans (aluminum/steel) as amines can corrode aluminum, and thiophenes can react with certain transition metals over time.[5]

• Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

• Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips.

Phase 4: Labeling (RCRA Compliance)

Label the container clearly with the following data points. Do not use abbreviations.

• Chemical Name: 1-(Thiophen-3-yl)octan-1-amine (Solution or Solid).[1]

• Hazards: Flammable, Corrosive, Toxic.[5]

• Constituents: Thiophene derivative, Organic Amine.[5]

Regulatory Classification (RCRA)

In the United States, you must classify the waste under the Resource Conservation and Recovery Act (RCRA). While 1-(Thiophen-3-yl)octan-1-amine is not explicitly "Listed" (P or U list) by name, it triggers Characteristic Waste codes.[1]

RCRA Code	Classification	Reason for Application
D001	Ignitable	If the flash point is < 60°C (140°F).[1] Note: As a C8 amine, the pure substance likely has a higher flash point, but if dissolved in organic solvents, this code applies.[5]
D002	Corrosive	If the waste is aqueous and has a pH ≥ 12.[1][7]5. (Amines are basic; verify pH with strips).
D003	Reactive	(Rare) Only applies if mixed with sulfides/cyanides that generate gas, but generally not applicable to the pure amine.[1]

European Waste Code (EWC) Suggestion:

• 07 05 04 *: Other organic solvents, washing liquids and mother liquors.[5]

Emergency Spill Procedures

If a spill occurs in the lab:

• Evacuate & Ventilate: Clear the immediate area. Thiophene derivatives can have a pungent, sulfurous odor.[5]

• Contain: Do not let the spill reach floor drains. Use a hydrophobic absorbent (e.g., polypropylene pads) or a universal chemical binder (e.g., Vermiculite/Sand).[5]

  • Scientific Note: Do not use standard clay litter if the spill is mixed with oxidizers.

• Neutralize (Optional but Recommended): If safe, apply a weak acid neutralizer (e.g., Citric Acid or dilute Acetic Acid) to the spill before absorbing to reduce basicity and vapor pressure.[5]

• Collect: Scoop absorbed material into a wide-mouth HDPE jar. Label as "Spill Debris: Thiophene/Amine Hazardous Waste."

References

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes."[5] RCRA Online. Available at: [Link]

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for Thiophene and Alkylamines." PubChem. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000)." Available at: [Link]

• American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research Laboratories." ACS Center for Lab Safety. Available at: [Link]

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